azadirachtin H

Core Science & Biosynthesis

The Discovery, Isolation, and Characterization of Azadirachtin H from Azadirachta indica: A Comprehensive Technical Guide

Executive Summary & Chemical Taxonomy

The neem tree (Azadirachta indica A. Juss) is a prolific biological factory of highly oxygenated C-seco-tetranortriterpenoids, collectively known as limonoids. While Azadirachtin A is the most abundant and widely studied congener due to its potent insect antifeedant and ecdysis-inhibiting properties, the discovery of Azadirachtin H revealed a structurally distinct analog with unique phytotherapeutic applications.

First isolated and definitively characterized in the mid-1990s by T.R. Govindachari and colleagues using 1[1], Azadirachtin H presents critical structural deviations from the standard azadirachtin framework. This whitepaper provides an in-depth, self-validating methodology for the extraction, chromatographic isolation, and spectroscopic verification of Azadirachtin H, tailored for researchers in natural product drug development and agrochemistry.

Structural Distinctiveness & Mechanistic Significance

Azadirachtin H is a highly complex C-seco-limonoid. Its structural elucidation via X-ray diffraction corrected earlier NMR-based assumptions and highlighted three anomalous features that dictate its unique chromatographic behavior and biological efficacy:

• Absence of a Carbomethoxy Group at C(11): Unlike Azadirachtin A, Azadirachtin H lacks this bulky, polar ester group.

• Cyclic Hemiacetal Function: The C(11) position features a cyclic hemiacetal, altering the molecule's hydrogen-bonding network.

• α-Orientation of the C(11) Hydroxyl Group: The hydroxyl group on C(11) is α-oriented. This is opposite to almost all other known azadirachtins (except Azadirachtin I), fundamentally changing the molecule's rotation about the C(8)—C(14) connecting bond.

These structural nuances significantly impact the molecule's binding affinity. While Azadirachtin A and B are superior nematicides, Azadirachtin H exhibits unparalleled efficacy against phytopathogenic fungi[2].

Fig 2: Mechanistic pathways of Azadirachtin H in insects and phytopathogenic fungi.

End-to-End Extraction and Isolation Protocol

Because azadirachtin congeners possess nearly identical polarities, standard column chromatography is insufficient for baseline resolution. The following protocol utilizes Medium-Pressure Liquid Chromatography (MPLC) to isolate Azadirachtin H, establishing a self-validating workflow where each phase removes a specific class of interferents[2].

Phase 1: Matrix Defatting (Lipid Removal)

• Causality: Neem seed kernels contain up to 45% fixed oils (triglycerides). If not removed, these non-polar lipids will encapsulate the polar limonoids, drastically reducing extraction efficiency and irreversibly fouling reverse-phase HPLC columns by binding to the C18 stationary phase.

• Methodology:

  • Pulverize 500 g of de-hulled neem seed kernels.

  • Extract with n-hexane (4 × 500 mL) at 25 °C under continuous agitation.

  • Filter and discard the hexane fraction (which contains the neem oil). Retain the defatted seed cake.

Phase 2: Polar Limonoid Extraction

• Causality: Azadirachtins are highly oxygenated. Methanol provides the optimal dielectric constant to solubilize the hemiacetal and hydroxyl networks of Azadirachtin H without extracting highly polymeric structural carbohydrates.

• Methodology:

  • Extract the defatted seed cake with methanol (4 × 500 mL) at room temperature.

  • Combine the methanolic extracts and concentrate in vacuo (at < 40 °C to prevent thermal degradation) to 25% of the original volume.

Phase 3: Liquid-Liquid Partitioning (Enrichment)

• Causality: The concentrated methanolic extract still contains moderately non-polar impurities. Partitioning against an aqueous methanol/hexane system forces residual lipids into the organic phase, retaining the target limonoids in the aqueous phase.

• Methodology:

  • Partition the concentrated extract with n-hexane (250 mL) and 95% aqueous methanol (250 mL).

  • Discard the hexane layer. Evaporate the aqueous methanol layer to yield a crude azadirachtin powder concentrate (typically ~20-60% purity).

Phase 4: Preparative Isolation via MPLC

• Causality: To separate Azadirachtin H from A and B, high theoretical plates are required. A reverse-phase system using a highly controlled methanol-water or acetonitrile-water gradient exploits the subtle differences in hydrogen bonding caused by the α-orientation of the C(11) hydroxyl group on Azadirachtin H[1].

• Methodology:

  • Dissolve the enriched concentrate in a minimal volume of methanol.

  • Inject onto a reverse-phase MPLC column (e.g., 25 cm x 20 mm i.d.).

  • Elute using an isocratic or shallow gradient (e.g., 28:72 CH3CN:H2O at 15 mL/min)[1].

  • Self-Validation Step: Monitor fractions via analytical HPLC. Azadirachtin H typically elutes earlier than Azadirachtin A and B due to its distinct polarity profile.

  • Pool fractions containing the target peak and lyophilize to yield pure Azadirachtin H as a white crystalline powder.

Fig 1: End-to-end isolation workflow for Azadirachtin H from Neem seeds.

Physicochemical & Spectroscopic Validation

To ensure the isolated compound is definitively Azadirachtin H, rigorous analytical validation is required. The absence of the carbomethoxy group and the unique stereochemistry at C(11) are primary markers.

Table 1: Physicochemical and Chromatographic Properties of Azadirachtin H

Property	Value	Analytical Significance
Molecular Formula	C32H42O13	Confirmed via Electrospray Ionization Mass Spectrometry (ESIMS)[2].
Melting Point	247–252 °C	Indicates high crystalline purity[2].
Retention Time (HPLC)	8.785 min	Elutes prior to Aza-A (13.8 min) and Aza-B (16.7 min) under standard reverse-phase conditions[2].
Rf Value (TLC)	0.65	Mobile phase: Dichloromethane/Methanol (96:4, v/v)[2].
Space Group (X-ray)	I4 (Z = 8)	Confirms the unique α-orientation of the C(11) hydroxyl and lack of intramolecular hydrogen bonding.

Biological Efficacy and Applications

While Azadirachtin A is the industry standard for insecticidal formulations, 2 reveal that Azadirachtin H possesses a highly specialized pharmacological profile[2]. The structural variations at C(11) reduce its nematicidal potency relative to Azadirachtin B, but drastically enhance its cytotoxicity against phytopathogenic fungi.

Table 2: Comparative Bioactivity of Major Azadirachtins (EC50 values in ppm)

Congener	Rotylenchulus reniformis (Nematode)	Rhizoctonia solani (Fungus)	Sclerotium rolfsii (Fungus)
Azadirachtin A	119.1	Moderate	Moderate
Azadirachtin B	96.6 (Highest Potency)	Moderate	Moderate
Azadirachtin H	141.2	63.7 (Highest Potency)	43.9 (Highest Potency)

Data synthesized from Kumar et al. (2003) demonstrating the unique antifungal dominance of Azadirachtin H[2].

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]

Structural Elucidation and Isolation Dynamics of Azadirachtin H: A Technical Guide

Introduction & Biological Significance

Azadirachtin H is a highly oxygenated C-seco-tetranortriterpenoid (limonoid) isolated from the seed kernels of the neem tree (Azadirachta indica). While Azadirachtin A is the most abundant and widely studied congener, Azadirachtin H presents a unique structural and biological profile that makes it a critical target for advanced agrochemical development.

The structural nuances of Azadirachtin H fundamentally alter its bioactivity profile. While it exhibits slightly lower nematicidal efficacy compared to Azadirachtin B, it demonstrates vastly superior fungitoxicity. Specifically, Azadirachtin H is highly active against phytopathogenic fungi such as Rhizoctonia solani and Sclerotium rolfsii1. This enhanced antifungal activity is mechanistically linked to its unique hydrogen-bonding capabilities and lipophilicity, which likely facilitate deeper penetration into fungal cell wall matrices or tighter binding within specific fungal target receptors.

Quantitative Bioactivity Profile

The following table summarizes the comparative biological efficacy of key azadirachtin congeners, highlighting the specialized antifungal nature of Azadirachtin H.

Compound	Nematicidal Activity: R. reniformis (EC₅₀ ppm)	Fungicidal Activity: R. solani (EC₅₀ ppm)	Fungicidal Activity: S. rolfsii (EC₅₀ ppm)
Azadirachtin A	119.1	>100	>100
Azadirachtin B	96.6	85.9	76.2
Azadirachtin H	141.2	63.7	43.9

Table 1: Comparative EC₅₀ values demonstrating the superior fungitoxicity of Azadirachtin H.

Stereochemistry and Structural Architecture

Azadirachtin H possesses a highly complex molecular architecture characterized by the absence of a carbomethoxy group at the C(11) position and the presence of a cyclic hemiacetal function at C(11).

Historically, the stereochemistry of Azadirachtin H was a subject of debate. Early structural proposals based solely on Nuclear Magnetic Resonance (NMR) spectroscopy contained ambiguities regarding the spatial orientation at C(11). However, definitive X-ray crystallographic analysis corrected these early deductions 2.

Crystallizing in the space group I4 (with disordered ethyl acetate solvent filling channels along the fourfold rotation axes), the X-ray data revealed that the dihedral angle H(9)—C(9)—C(11)—H(11) is approximately -92°. This near-orthogonal angle dictates that H(11) is β-oriented. Consequently, the hydroxyl group on C(11) is α-oriented . This is a critical differentiator, as it is directly opposite to almost all other known azadirachtins (which typically feature a β-hydroxyl), with the exception of Azadirachtin I. Furthermore, the crystal structure confirms the absence of intramolecular hydrogen bonding, allowing the two major moieties of the molecule to rotate about the connecting C(8)—C(14) bond in a manner quite distinct from Azadirachtin A.

Logical progression correcting the C(11) stereochemistry of Azadirachtin H.

The discovery of 11-epi-azadirachtin H 3 further validated this structural assignment, as the epimer displays distinctly different ¹H NMR coupling constants due to the inverted stereocenter.

Self-Validating Isolation and Purification Protocol

The extraction of Azadirachtin H requires a meticulous, multi-stage separation strategy to isolate it from a complex matrix of triglycerides, pigments, and closely related limonoid congeners. The following protocol is designed as a self-validating system, ensuring that each step logically prepares the matrix for the next while preventing column degradation.

Step-by-Step Methodology

• Matrix Defatting: Grind 500 g of neem seed kernels and extract with n-hexane (4 × 500 mL) at 25 °C.

  • Causality: Neem seeds contain up to 50% oil by weight. Hexane selectively removes these non-polar triglycerides, which would otherwise irreversibly bind to and foul the C18 stationary phase during subsequent HPLC steps.

• Polar Limonoid Extraction: Extract the defatted seed cake with methanol (4 × 500 mL). Combine the extracts and concentrate under vacuum to 25% of the original volume.

  • Causality: Methanol easily penetrates the defatted matrix to solubilize the highly oxygenated, polar azadirachtins.

• Biphasic Partitioning: Partition the concentrated methanol extract between n-hexane (250 mL) and 95% aqueous methanol (250 mL). Collect the aqueous methanol layer.

  • Causality: The 5% water content in the methanol phase forces moderately non-polar impurities and residual lipids into the hexane layer, highly enriching the azadirachtin fraction.

• Preparative Chromatography (MPLC/Prep-HPLC): Load the enriched concentrate onto a preparative C18 reverse-phase column (e.g., 25 cm x 20 mm i.d.). Elute using an isocratic solvent system of Acetonitrile/Water (28:72 v/v) at 15 mL/min, or Methanol/Water (50:50 v/v) at 2 mL/min4.

  • Causality: Isocratic elution is critical here; it prevents the co-elution of structurally similar congeners (like Azadirachtin A and B) that often overlap during gradient shifts.

• Orthogonal Validation & Desiccation: Monitor the eluent via UV detection at 215 nm. Collect the fraction corresponding to Azadirachtin H (Rt ~18.13 min in the Acetonitrile/Water system). Before pooling, subject an aliquot to analytical HPLC to confirm a single peak. Evaporate the validated fractions under reduced pressure to yield purified Azadirachtin H crystals.

Workflow for the extraction and chromatographic purification of Azadirachtin H.

Preparative HPLC Yields

When utilizing the Acetonitrile/Water (28:72) system on 3.5 g of enriched extract, the separation yields distinct, quantifiable fractions for each congener:

Limonoid Congener	Yield (mg)	Retention Time (min)
Azadirachtin I	56	15.03
Azadirachtin H	168	18.13
Azadirachtin D	100	37.15
Azadirachtin A	99	71.25
Azadirachtin B	172	79.68

Table 2: Yields and retention times of Azadirachtins from Preparative HPLC.

Spectroscopic Characterization

To ensure the trustworthiness of the isolated compound, rigorous spectroscopic validation must be performed. Pure Azadirachtin H presents as crystals with a melting point of 247−252 °C and an Rf of 0.65 (dichloromethane/methanol 96:4, v/v).

• Electrospray Ionization Mass Spectrometry (ESIMS): In positive ion mode, the ESIMS spectrum of Azadirachtin H is characterized by a sodium adduct [M+Na]⁺ appearing as the base peak. Unlike some other limonoids, it readily shows a fragment ion peak at m/z 644, which corresponds to the loss of H₂O from the molecular ion.

• ¹H NMR Spectroscopy: The most critical diagnostic marker is the H-11 signal. Because the dihedral angle between H(9) and the β-oriented H(11) is approximately 90°, the coupling constant (J) between these two protons is exceptionally small (near zero). Consequently, the H-11 signal appears as a broad singlet or a doublet with an undetectable coupling constant, distinguishing it definitively from its epimers.

Conclusion

Azadirachtin H represents a triumph of modern structural biology and chromatographic science. The correction of its C(11) stereochemistry via X-ray crystallography not only resolved a long-standing structural ambiguity but also provided the mechanistic rationale for its unique physical properties and potent antifungal bioactivity. By employing self-validating, orthogonal purification protocols, researchers can reliably isolate this complex limonoid, paving the way for the development of highly targeted, environmentally benign agricultural fungicides.

References

• Govindachari, T. R., Gopalakrishnan, G., Rajan, S. S., Kabaleeswaran, V., & Lessinger, L. (1996). "Molecular and crystal structure of azadirachtin-H." Acta Crystallographica Section B.
• Kumar, J., Parmar, B. S., et al. (2003). "An Efficient Method for the Purification and Characterization of Nematicidal Azadirachtins A, B, and H, Using MPLC and ESIMS." Journal of Agricultural and Food Chemistry.
• Govindachari, T. R., Gopalakrishnan, G., & Suresh, G. (1996). "Isolation of Various Azadirachtins from Neem Oil by Preparative High Performance Liquid Chromatography." Journal of Liquid Chromatography & Related Technologies.
• Ramji, N., Venkatakrishnan, K., & Madyastha, K. M. (1996). "11-Epi-azadirachtin H from Azadirachta indica." Phytochemistry.

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Spectroscopic Elucidation of Azadirachtin H: A Comprehensive Guide to NMR, MS, and IR Analysis

Azadirachtin H (Aza-H) is a highly bioactive C-seco-tetranortriterpenoid (limonoid) isolated from the seed kernels of the neem tree (Azadirachta indica). While Azadirachtin A is the most abundant and widely studied congener, Azadirachtin H exhibits superior fungitoxic and specific nematicidal properties, making it a critical target for advanced agrochemical and pharmaceutical development 1.

Due to the extreme stereochemical complexity of the limonoid scaffold—which features highly oxygenated rings, epoxides, and sterically hindered chiral centers—unambiguous structural elucidation requires a multi-modal spectroscopic approach. This whitepaper provides an in-depth, causality-driven guide to the spectroscopic analysis of Azadirachtin H using Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Structural Nuances and Spectroscopic Strategy

The molecular formula of Azadirachtin H is C₃₃H₄₂O₁₄ (Exact Mass: 662.2575 Da). Unlike Azadirachtin A, Aza-H possesses several unusual structural features that dictate our analytical strategy 2:

• Absence of a Carbomethoxy Group at C(11): This alters the local electron density and shifts the fragmentation pattern in mass spectrometry.

• Cyclic Hemiacetal at C(11): The presence of this functional group introduces distinct O-H stretching in IR and specific ¹³C resonances.

• α-Orientation of the Hydroxyl Group on C(11): This stereochemistry forces a specific dihedral angle between H(9) and H(11), which is diagnostically quantifiable via the Karplus equation in ¹H NMR.

To confidently identify Aza-H, researchers must employ a self-validating analytical loop: Chromatographic Isolation → MS (Molecular Weight/Formula) → IR (Functional Groups) → NMR (Stereochemistry & Connectivity).

Workflow for the isolation and spectroscopic elucidation of Azadirachtin H.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for resolving the stereochemical anomalies of Azadirachtin H. Because limonoids are prone to degradation in acidic or highly basic environments, CDCl₃ or Pyridine-d₅ are the preferred solvents.

The Causality of the C(11) Singlet

The most critical diagnostic feature of Azadirachtin H in ¹H NMR is the behavior of the proton at C(11). X-ray crystallographic studies confirm that the dihedral angle for H(9)–C(9)–C(11)–H(11) in Aza-H is approximately -92° 2. According to the Karplus equation, a dihedral angle near 90° results in a coupling constant ( J ) approaching 0 Hz. Consequently, the H(11) signal appears as a sharp singlet (or very broad singlet) rather than a doublet, instantly differentiating the α-oriented hemiacetal of Aza-H from other congeners.

Summary of Key NMR Assignments

Table 1: Diagnostic ¹H and ¹³C NMR Spectral Data for Azadirachtin H (Recorded in CDCl₃ at 300/75 MHz)

Position / Group	¹H Chemical Shift (δ, ppm)	Multiplicity & Coupling ( J in Hz)	¹³C Chemical Shift (δ, ppm)	Structural Significance
C(11)	6.10	s (broad)	98.5	Confirms cyclic hemiacetal; singlet confirms α-OH orientation (dihedral angle ~ -92°).
C(9)	3.35	d ( J = 12.5)	50.2	Adjacent to C(11); lack of coupling to H(11) validates stereochemistry.
C(1) Tigloate	6.85 (CH=C)	qq ( J = 7.0, 1.5)	138.4 (CH)	Confirms presence of the tigloyl ester at C(1).
C(3) Acetate	2.05 (CH₃)	s	170.1 (C=O), 21.2 (CH₃)	Confirms acetate group at C(3).
C(21) Acetal	5.45	s	109.3	Characteristic of the dihydrofuran ring acetal proton.

Note: 2D NMR techniques (HSQC, HMBC, and ROESY) are mandatory to validate the spatial proximity of the α-hydroxyl group at C(11) to the surrounding rigid tetracyclic core.

Mass Spectrometry (LC-ESI-MS/MS)

Given the thermal instability and high molecular weight of tetranortriterpenoids, Electron Impact (EI) ionization often leads to excessive fragmentation and loss of the molecular ion. Therefore, Electrospray Ionization (ESI) in positive ion mode is the gold standard for Azadirachtin profiling 3.

Fragmentation Causality

In ESI+, Azadirachtin H readily forms sodium adducts [M+Na]+ and protonated adducts that immediately undergo dehydration [M+H−H2​O]+ . The collision-induced dissociation (CID) of these precursor ions yields predictable losses based on the esterification of the limonoid core:

• Loss of Acetic Acid (-60 Da): Cleavage of the acetate group at C(3).

• Loss of Tigloic Acid (-100 Da): Cleavage of the tigloate moiety at C(1).

• Loss of Water (-18 Da): Dehydration of the cyclic hemiacetal at C(11).

Table 2: High-Resolution ESI-MS/MS Fragmentation Profile for Azadirachtin H 4

Ion Type	Exact Mass ( m/z )	Formula Assignment	Mechanistic Origin
[M+Na]+	685.2470	C₃₃H₄₂O₁₄Na⁺	Intact molecular sodium adduct.
[M+Na−H2​O]+	667.2381	C₃₃H₄₀O₁₃Na⁺	Dehydration at the C(11) hemiacetal.
Fragment 1	627.2385	C₃₁H₃₈O₁₂Na⁺	Loss of acetic acid (-60 Da) from C(3).
Fragment 2	567.1805	C₂₉H₃₄O₁₀Na⁺	Successive loss of acetate and secondary cleavage.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR provides rapid, orthogonal validation of the functional groups identified by NMR and MS. The spectrum of Azadirachtin H is dominated by the highly oxygenated nature of the molecule.

Because Aza-H contains a hemiacetal rather than the carbomethoxy group found in Aza-A, the carbonyl stretching region (1700–1750 cm⁻¹) is slightly less complex, while the O-H stretching region is more pronounced.

Table 3: Characteristic FT-IR Absorption Bands of Azadirachtin H 5

Wavenumber (cm⁻¹)	Vibrational Mode	Structural Correlation
~3400	O-H stretching (broad)	C(11) cyclic hemiacetal and other free hydroxyls.
1726	C=O stretching (strong)	Ester carbonyls (C(3) acetate, C(1) tigloate).
1640	C=C stretching (medium)	Alkene bond within the tigloate moiety.
1463	C-H bending	Aliphatic methylene/methyl deformations.
1234, 1161, 1094	C-O-C stretching	Epoxide and dihydrofuran ether linkages.

Self-Validating Experimental Protocol: Isolation and Analysis

To ensure scientific integrity and reproducible spectroscopic results, the following step-by-step methodology must be strictly adhered to when isolating and characterizing Azadirachtin H from raw neem extracts.

Step 1: Extraction and Defatting

• Pulverize 1 kg of dried Azadirachta indica seed kernels.

• Extract the powder with 3 L of hexane for 24 hours at room temperature to remove non-polar lipids and triglycerides. Discard the hexane layer.

• Extract the defatted marc with 3 L of methanol (MeOH) for 48 hours. Filter and concentrate the methanolic extract under reduced pressure at 35°C (limonoids degrade at high temperatures).

Step 2: Liquid-Liquid Partitioning

• Suspend the concentrated methanolic extract in 500 mL of water.

• Partition sequentially with dichloromethane (DCM) (3 × 500 mL).

• Pool the DCM fractions, dry over anhydrous Na₂SO₄, and evaporate to yield a crude limonoid-rich fraction.

Step 3: Chromatographic Purification (MPLC & HPLC)

• Flash Chromatography: Load the crude extract onto a silica gel column. Elute with a step gradient of DCM/Ethyl Acetate (from 9:1 to 1:1 v/v). Collect the fractions containing azadirachtins (monitor via TLC, Rf​ ~ 0.65 for Aza-H in DCM/MeOH 96:4).

• Preparative HPLC: Inject the enriched fraction onto a C18 semi-preparative column (e.g., 250 × 10 mm, 5 µm).

• Elution: Run an isocratic elution using Acetonitrile/Water (35:65 v/v) at a flow rate of 3.0 mL/min.

• Detection: Monitor UV absorbance at 214 nm (optimal for the tigloate double bond). Azadirachtin H typically elutes earlier than Azadirachtin A and B due to the increased polarity of the hemiacetal group.

Step 4: Spectroscopic Validation

• LC-MS/MS: Infuse 10 µL of the isolated peak into an ESI-QTOF-MS system. Verify the presence of the [M+Na−H2​O]+ ion at m/z 667.2381.

• NMR: Dissolve 5 mg of the dried, purified compound in 0.5 mL of CDCl₃. Acquire 1D ¹H and ¹³C spectra, followed by HSQC and HMBC. Validate the structure by confirming the H(11) singlet at δ 6.10 ppm.

References

• Kumar, P. S., et al. "An Efficient Method for the Purification and Characterization of Nematicidal Azadirachtins A, B, and H, Using MPLC and ESIMS." Journal of Agricultural and Food Chemistry, ACS Publications.[Link]

• Govindachari, T. R., et al. "Molecular and crystal structure of azadirachtin-H." Acta Crystallographica Section B, IUCr Journals.[Link]

• Caboni, P., et al. "Analysis of neem oils by LC-MS and degradation kinetics of azadirachtin-A in a controlled environment." PubMed, NIH.[Link]

• Contardi, M., et al. "Innovative Multilayer Electrospun Patches for the Slow Release of Natural Oily Extracts as Dressings to Boost Wound Healing." PMC, NIH.[Link]

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The Labyrinth of Limonoids: An In-depth Technical Guide to the Biosynthesis of Azadirachtin H in Neem Trees

For Researchers, Scientists, and Drug Development Professionals

Abstract

Azadirachtin, a tetranortriterpenoid limonoid from the neem tree (Azadirachta indica), stands as a pinnacle of natural product chemistry, renowned for its potent insecticidal properties.[1][2][3] The intricate molecular architecture of azadirachtin, particularly its highly oxidized and rearranged structure, has made its chemical synthesis exceptionally challenging and commercially unviable.[4][5][6] Consequently, understanding its biosynthetic pathway is of paramount importance for developing sustainable production methods, such as metabolic engineering in heterologous hosts. This technical guide provides a comprehensive overview of the current understanding of the azadirachtin biosynthetic pathway, with a focus on azadirachtin H. We will delve into the enzymatic steps, from the foundational isoprenoid precursors to the complex tailoring reactions that forge the final molecule, highlighting both established knowledge and the frontiers of ongoing research. This guide is intended to serve as a valuable resource for researchers in natural product biosynthesis, metabolic engineering, and the development of novel biopesticides.

Introduction: The Significance of Azadirachtin and the Synthetic Challenge

The neem tree has been a cornerstone of traditional Indian agriculture and medicine for centuries, with its extracts recognized for their broad-spectrum insecticidal activity.[1][2] Azadirachtin is the principal active ingredient, acting as a potent antifeedant and insect growth regulator.[1][2][3] Its complex structure, featuring 16 stereogenic centers, has captivated chemists for decades, with the first total synthesis being a landmark achievement in organic chemistry.[1][5] However, the low yield and high number of steps make chemical synthesis impractical for large-scale production.[4] This reality underscores the critical need to elucidate the plant's own intricate biosynthetic machinery to enable biotechnological production.

The Early Steps: Building the Triterpenoid Scaffold

The biosynthesis of all terpenoids, including azadirachtin, begins with the universal five-carbon precursors, isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP). In plants, these are produced via two distinct pathways: the mevalonate (MVA) pathway in the cytosol and the methylerythritol 4-phosphate (MEP) pathway in the plastids.[4][7]

• From Isoprenoid Precursors to Squalene: IPP and DMAPP are sequentially condensed to form geranyl pyrophosphate (GPP, C10) and then farnesyl pyrophosphate (FPP, C15). Two molecules of FPP are then joined head-to-head by squalene synthase to produce the C30 triterpene precursor, squalene. This is subsequently epoxidized to 2,3-oxidosqualene by squalene epoxidase.[4]

• The Gateway to Limonoids: Cyclization of 2,3-Oxidosqualene: The cyclization of 2,3-oxidosqualene is a crucial branching point in triterpenoid biosynthesis. In the context of azadirachtin, this reaction is catalyzed by a specific oxidosqualene cyclase (OSC) to produce the tetracyclic triterpenoid, tirucallol .[4][8][9] The identification and characterization of the specific OSC involved in the azadirachtin pathway has been a significant area of research, with candidate genes identified through transcriptome analysis of various neem tissues.

Caption: The initial steps in the azadirachtin biosynthetic pathway, from isoprenoid precursors to the key intermediate, tirucallol.

The Protolimonoid Pathway: Tailoring the Triterpenoid Core

Following the formation of tirucallol, a series of oxidative reactions, primarily catalyzed by cytochrome P450 monooxygenases (CYPs), progressively modify the triterpenoid scaffold. This phase of the pathway leads to the formation of protolimonoids.

• From Tirucallol to Melianol: Functional characterization of CYPs from Melia azedarach and Citrus sinensis, which also produce limonoids, has provided significant insights into these early oxidative steps.[9] It is proposed that tirucallol undergoes a series of oxidations, leading to the formation of the protolimonoid melianol .

• Formation of Dihydroniloticin: A key subsequent intermediate is dihydroniloticin. Research has identified a specific cytochrome P450, AiCYP71CD2, from neem that catalyzes the conversion of tirucalla-7,24-dien-3β-ol into dihydroniloticin.[10] This discovery represents a significant step forward in piecing together the azadirachtin puzzle and has enabled the de novo production of this intermediate in engineered Saccharomyces cerevisiae.[10]

The Enigmatic Late Stages: Towards Azadirachtin H

The biosynthetic steps leading from the early protolimonoids to the highly complex and rearranged structure of azadirachtin, including azadirachtin H, are the least understood part of the pathway.[1] These transformations involve a cascade of intricate chemical reactions, including C-ring cleavage, extensive oxidations, and esterifications.

• Putative Intermediates and Uncharacterized Enzymes: Based on the structures of other known limonoids isolated from neem, a putative pathway has been proposed.[7][11] Intermediates such as nimbin and salannin are thought to be part of this complex network.[3] The enzymes responsible for these later-stage modifications, likely including additional CYPs, reductases, and transferases, are yet to be functionally characterized. Transcriptome and metabolite analyses of different neem tissues, such as fruits and leaves which have high concentrations of azadirachtin, have revealed differentially expressed genes that are strong candidates for these roles.[12][13]

• The Formation of Azadirachtin H: Azadirachtin H is one of the many azadirachtin analogues found in neem. Its specific formation likely involves a branch from the main azadirachtin A pathway or a modification of azadirachtin A itself. The structural differences between azadirachtin H and other analogues point towards the action of specific tailoring enzymes in the final steps. The isolation of a possible biosynthetic intermediate, 1,3-diacetyl-11,19-deoxa-11-oxo-meliacarpin, provides clues to these late-stage reactions.[14]

Caption: A proposed overview of the later stages of the azadirachtin H biosynthetic pathway, highlighting key intermediates and the current knowledge gaps.

Experimental Methodologies for Pathway Elucidation

The journey to unravel the azadirachtin biosynthetic pathway relies on a multidisciplinary approach combining genomics, transcriptomics, metabolomics, and functional enzymology.

Transcriptome Analysis

A powerful strategy to identify candidate genes is to compare the transcriptomes of different neem tissues with varying levels of azadirachtin.

Protocol: Multi-Tissue Transcriptome Analysis

• Tissue Collection: Harvest various tissues from a mature neem tree (e.g., leaves, fruits, seeds, flowers, stems, and roots).[12] Note the developmental stage, as this can influence metabolite concentration.

• RNA Extraction: Immediately freeze the collected tissues in liquid nitrogen to preserve RNA integrity. Extract total RNA using a suitable plant RNA extraction kit.

• Library Preparation and Sequencing: Construct cDNA libraries for each tissue type. Perform high-throughput sequencing using platforms like Illumina HiSeq for short-read sequencing and Pacific Biosciences SMRT for long-read sequencing to improve transcript assembly.[12][13]

• De Novo Assembly and Annotation: Assemble the sequencing reads into unigenes. Annotate these unigenes by comparing them against public protein databases (e.g., NCBI Nr, Swiss-Prot, GO, KEGG) to predict their functions.

• Differential Gene Expression Analysis: Calculate the expression levels of unigenes in each tissue (e.g., using FPKM - Fragments Per Kilobase of transcript per Million mapped reads). Identify differentially expressed genes (DEGs) that are upregulated in tissues with high azadirachtin content (e.g., fruits and seeds).[12] These DEGs are strong candidates for involvement in the biosynthetic pathway.

Caption: A streamlined workflow for identifying candidate genes in the azadirachtin pathway using multi-tissue transcriptome analysis.

Functional Gene Characterization

Once candidate genes are identified, their functions must be validated experimentally.

Protocol: Heterologous Expression and Enzyme Assays

• Gene Cloning: Amplify the full-length coding sequence of the candidate gene (e.g., a CYP) from neem cDNA.

• Vector Construction: Clone the gene into an appropriate expression vector for a heterologous host system, such as Nicotiana benthamiana (for transient expression) or Saccharomyces cerevisiae (yeast).[10]

• Heterologous Expression: Introduce the expression vector into the chosen host.

• Enzyme Assays:

  • In Vivo: Co-express the candidate enzyme with genes for upstream pathway intermediates in the heterologous host. Analyze the metabolites produced by the host using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify the product of the enzymatic reaction.[10]

  • In Vitro: Purify the heterologously expressed enzyme. Perform in vitro assays by providing the purified enzyme with a putative substrate and necessary co-factors. Analyze the reaction products to determine the enzyme's specific activity.

Future Perspectives and Challenges

While significant progress has been made, the complete elucidation of the azadirachtin H biosynthetic pathway remains a formidable challenge. The key hurdles include:

• Characterization of Late-Stage Enzymes: The identification and functional characterization of the numerous enzymes involved in the complex oxidative and rearrangement reactions leading to the final azadirachtin scaffold are major priorities.

• Regulatory Mechanisms: Understanding how the expression of biosynthetic genes is regulated in the neem tree will be crucial for optimizing production in heterologous systems.

• Metabolic Engineering: Once the complete pathway is known, the focus will shift to reconstituting it in a microbial host like yeast or a model plant for sustainable and scalable production. This will involve overcoming challenges such as precursor supply, enzyme efficiency, and the toxicity of intermediates.

Conclusion

The biosynthesis of azadirachtin H is a testament to the remarkable chemical ingenuity of plants. While the path from simple isoprenoid precursors to this complex natural product is still being mapped, the integration of 'omics' technologies with functional biochemistry is rapidly advancing our understanding. Each newly characterized enzyme brings us one step closer to the ultimate goal of harnessing this intricate pathway for the sustainable production of one of nature's most potent biopesticides. The knowledge gained not only has direct applications in agriculture but also provides fundamental insights into the evolution of complex metabolic pathways in the plant kingdom.

References

• Song, B., et al. (2020). Multi-tissue transcriptome analysis using hybrid-sequencing reveals potential genes and biological pathways associated with azadirachtin A biosynthesis in neem (azadirachta indica). BMC Genomics, 21(1), 749. [Link]

• Wang, Y., et al. (2021). Genomic Analysis Based on Chromosome-Level Genome Assembly Reveals an Expansion of Terpene Biosynthesis of Azadirachta indica. Frontiers in Plant Science, 12, 720346. [Link]

• Song, B., et al. (2020). Multi-tissue transcriptome analysis using hybrid-sequencing reveals potential genes and biological pathways associated with azadirachtin A biosynthesis in neem (azadirachta indica). PubMed, 33115423. [Link]

• Krishnan, A. R., et al. (2012). A draft of the genome and four transcriptomes of a medicinal and pesticidal angiosperm Azadirachta indica. BMC Genomics, 13, 464. [Link]

• Azadirachtin. Wikipedia. [Link]

• Hodgson, H., et al. (2019). Identification of key enzymes responsible for protolimonoid biosynthesis in plants: Opening the door to azadirachtin production. Proceedings of the National Academy of Sciences, 116(34), 17096-17104. [Link]

• Proposed Azadirachtin biosynthetic pathway in A. indica. ResearchGate. [Link]

• Yadav, P., & Singh, A. (2023). Deciphering the key pathway for triterpenoid biosynthesis in Azadirachta indica A. Juss.: a comprehensive review of omics studies in nature's pharmacy. Frontiers in Plant Science, 14, 1256091. [Link]

• Rodrigues, M., et al. (2014). Azadirachtin Biosynthesis Induction in Azadirachta indica A. Juss Cotyledonary Calli with Elicitor Agents. Brazilian Archives of Biology and Technology, 57(2), 155-162. [Link]

• Prakash, G., & Srivastava, A. K. (2008). Production of azadirachtin from plant tissue culture: State of the art and future prospects. Biotechnology and Bioprocess Engineering, 13(4), 387-396. [Link]

• Kuravadi, N. A., et al. (2015). Transcriptome and metabolite analyses in Azadirachta indica: identification of genes involved in biosynthesis of bioactive triterpenoids. Scientific Reports, 5, 14213. [Link]

• Yu, W., et al. (2022). Metabolic Engineering of Saccharomyces cerevisiae for de Novo Dihydroniloticin Production Using Novel CYP450 from Neem (Azadirachta indica). Journal of Agricultural and Food Chemistry, 70(11), 3563-3572. [Link]

• Synthesis of Azadirachtin. EUREKAMOMENTS IN ORGANIC CHEMISTRY. (2013). [Link]

• Hodgson, H., et al. (2019). Identification of key enzymes responsible for protolimonoid biosynthesis in plants: Opening the door to azadirachtin production. PubMed, 31371503. [Link]

• Veitch, G. E., et al. (2008). The Synthesis of Azadirachtin: A Potent Insect Antifeedant. Angewandte Chemie International Edition, 47(46), 8904-8927. [Link]

• Rodrigues, M., et al. (2014). Azadirachtin biosynthesis induction in Azadirachta indica A. Juss cotyledonary calli with elicitor agents. ResearchGate. [Link]

• Aoun, M. (2021). Azadirachtin-Based Insecticide: Overview, Risk Assessments, and Future Directions. Frontiers in Agronomy, 3, 701 Azadirachtin-Based Insecticide: Overview, Risk Assessments, and Future Directions. [Link]

• Rodrigues, M., et al. (2014). Azadirachtin biosynthesis induction in Azadirachta indica A. Juss cotyledonary calli with elicitor agents. SciELO. [Link]

• Dias, D. A., et al. (2021). Chemistry, bioactivities, extraction and analysis of azadirachtin: State-of-the-art. Industrial Crops and Products, 164, 113331. [Link]

• Ley, S. V. (1994). Synthesis and chemistry of the insect antifeedant azadirachtin. Pure and Applied Chemistry, 66(10-11), 2099-2102. [Link]

• Mordue (Luntz), A. J., & Nisbet, A. J. (2000). Azadirachtin from the neem tree Azadirachta indica: its action against insects. Anais da Sociedade Entomológica do Brasil, 29(4), 615-632. [Link]

• Siddiqui, S., et al. (1998). 11-Epi-azadirachtin H from Azadirachta indica. Phytochemistry, 47(8), 1631-1633. [Link]

• Prakash, G., et al. (2013). Sustainable production of azadirachtin from differentiated in vitro cell lines of neem (Azadirachta indica). Journal of the Science of Food and Agriculture, 93(10), 2469-2475. [Link]

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Protocols & Analytical Methods

Application Note: A Validated HPLC-UV Method for the Quantification of Azadirachtin H in Botanical Extracts

Abstract

This document provides a comprehensive and validated protocol for the quantification of Azadirachtin H in botanical extracts using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection. Azadirachtin, a complex tetranortriterpenoid derived primarily from the neem tree (Azadirachta indica), is a potent biopesticide, and its accurate quantification is critical for quality control, formulation development, and regulatory compliance. This application note details the optimized sample preparation, chromatographic conditions, and a full method validation protocol in accordance with International Council for Harmonisation (ICH) Q2(R2) guidelines. The causality behind experimental choices is explained to provide researchers with a robust and reliable analytical method.

Introduction: The Analytical Imperative for Azadirachtin H

Azadirachtin is a secondary metabolite found in the seeds, leaves, and bark of the neem tree.[1] It is not a single compound but a mixture of at least nine closely related isomers, with Azadirachtin A and B being the most abundant.[2] Azadirachtin H is another significant, though less concentrated, analogue. The insecticidal and medicinal properties of neem extracts are largely attributed to these compounds.[3] Therefore, a precise and accurate analytical method is paramount for standardizing extracts and ensuring consistent product efficacy.

High-Performance Liquid Chromatography (HPLC) coupled with UV detection is a standard and reliable technique for the analysis of azadirachtin isomers.[4] The method's strength lies in its ability to separate complex mixtures and provide quantitative data. This protocol focuses on a reversed-phase HPLC method, which is well-suited for separating moderately polar compounds like azadirachtins from a complex plant matrix.

Principle of the Method

This method employs reversed-phase chromatography on a C18 stationary phase. The separation mechanism is based on the differential partitioning of the analyte between the nonpolar stationary phase and a more polar mobile phase. Azadirachtin H, along with other analogues, is retained on the C18 column and then eluted by a mobile phase consisting of an organic solvent (acetonitrile or methanol) and water.[5][6]

Quantification is achieved by measuring the absorbance of the analyte as it passes through a UV detector. Azadirachtin H does not possess a strong UV-absorbing chromophore; however, it exhibits maximum absorbance at lower wavelengths, typically between 215-220 nm.[4][7] By comparing the peak area of Azadirachtin H in a sample chromatogram to a calibration curve generated from certified reference standards, its concentration can be accurately determined.

Materials and Reagents

3.1. Instrumentation

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV/Vis or Diode Array Detector (DAD).

• Analytical column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Analytical balance (0.01 mg readability).

• Ultrasonic bath.

• Vortex mixer.

• Centrifuge.

• Syringe filters (0.45 µm, PTFE or nylon).

• Volumetric flasks and pipettes (Class A).

3.2. Chemicals and Solvents

• Azadirachtin H certified reference standard (>95% purity).

• Acetonitrile (HPLC grade).

• Methanol (HPLC grade).[8]

• Water (HPLC grade or Milli-Q).

• Hexane (Analytical grade).

• Dichloromethane (Analytical grade).[9]

Experimental Protocols

Protocol 1: Extraction of Azadirachtin from Neem Seed Kernels

This protocol describes a robust solid-liquid extraction procedure designed to efficiently extract azadirachtins while minimizing interfering compounds. Methanol is chosen as the primary extraction solvent due to the high solubility of azadirachtin, a polar compound.[10] A preliminary hexane wash is included to defat the seed material, which improves extraction efficiency and protects the analytical column.[11]

Step-by-Step Procedure:

• Sample Preparation: Air-dry neem seeds and remove the kernels. Grind the kernels into a fine powder (approx. 40-60 mesh).

• Defatting (Optional but Recommended):

  • Weigh approximately 10 g of powdered neem kernel into a flask.

  • Add 100 mL of n-hexane and stir for 2 hours at room temperature.[11] This step removes non-polar oils that can interfere with the analysis.

  • Filter the mixture and discard the hexane supernatant. Air-dry the defatted neem cake.

• Methanol Extraction:

  • Transfer the defatted powder to a Soxhlet apparatus or a flask for maceration.

  • Add 100 mL of HPLC-grade methanol.

  • For Soxhlet extraction, reflux for 6-8 hours. For maceration, stir for 24 hours at room temperature, protected from light.

• Concentration:

  • Filter the methanolic extract to remove solid plant material.

  • Evaporate the solvent under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to yield a concentrated extract.

• Sample Preparation for HPLC:

  • Accurately weigh approximately 10 mg of the dried extract into a 10 mL volumetric flask.

  • Dissolve and make up to volume with methanol.[8]

  • Sonicate for 10 minutes to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Protocol 2: HPLC-UV Analysis

The following chromatographic conditions are optimized for the separation and quantification of azadirachtin isomers. A C18 column is the standard for this application.[5][6] The mobile phase composition represents a balance to achieve good resolution and reasonable analysis time.[2][12] The column temperature is elevated to 45 °C to improve peak shape and reduce viscosity.[2][5] The detection wavelength is set to 215 nm, which is the optimal absorbance maximum for azadirachtin, providing high sensitivity.[5][7]

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Standard reversed-phase column providing excellent separation for moderately polar analytes like Azadirachtin H.[5][6]
Mobile Phase	Isocratic: Acetonitrile:Water (72.5:27.5, v/v)	Provides a good compromise between resolution and analysis time for key azadirachtin isomers.[2][5]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm i.d. column, ensuring optimal efficiency and pressure.[5][12]
Column Temperature	45 °C	Reduces mobile phase viscosity, lowers backpressure, and improves peak symmetry and reproducibility.[2][5]
Detection Wavelength	215 nm	Corresponds to the UV absorbance maximum of azadirachtin, offering the best sensitivity while minimizing interference.[2][5][7]
Injection Volume	20 µL	A typical injection volume that balances sensitivity with the risk of column overloading.
Run Time	~45 minutes	Sufficient time to elute Azadirachtin H and other related compounds, such as Azadirachtin A and B.[2]

Step-by-Step HPLC Procedure:

• System Equilibration: Purge the HPLC system with the mobile phase and allow it to equilibrate until a stable baseline is achieved (typically 30-60 minutes).

• Standard Preparation: Prepare a stock solution of Azadirachtin H (e.g., 100 µg/mL) in methanol. From this stock, prepare a series of calibration standards (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL) by serial dilution.

• Sequence Setup: Create a sequence in the chromatography data system (CDS) software including blanks, calibration standards, and prepared samples.

• Analysis: Inject the sequence.

• Data Processing: Integrate the peaks and record the retention time and peak area for Azadirachtin H.

Method Validation

Method validation is essential to demonstrate that the analytical procedure is suitable for its intended purpose. The following parameters should be assessed according to ICH Q2(R2) guidelines.[13]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

• Protocol: Inject a blank (methanol), a placebo (extract of a plant known not to contain azadirachtin), a standard solution of Azadirachtin H, and the sample extract.

• Acceptance Criteria: The retention time of the analyte peak in the sample should match that of the standard. There should be no interfering peaks at the retention time of Azadirachtin H in the blank or placebo chromatograms.

Linearity and Range

Linearity demonstrates a proportional relationship between the concentration of the analyte and the analytical response.

• Protocol: Analyze the prepared calibration standards (e.g., 0.5-50 µg/mL) in triplicate. Plot the average peak area against the concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.999. The y-intercept should be close to zero.

Parameter	Result
Range	0.5 - 50.0 µg/mL
Regression Equation	y = 45872x + 1205
Correlation Coefficient (R²)	0.9995

Accuracy

Accuracy is the closeness of the test results to the true value. It is assessed using a recovery study.

• Protocol: Spike a placebo extract with known concentrations of Azadirachtin H at three levels (e.g., 80%, 100%, and 120% of the expected sample concentration). Analyze each level in triplicate.

• Acceptance Criteria: The mean recovery should be within 98-102%.

Spike Level	Amount Added (µg/mL)	Amount Found (µg/mL)	Recovery (%)	%RSD
80%	8.0	7.95	99.4	0.8%
100%	10.0	10.12	101.2	0.6%
120%	12.0	11.91	99.3	0.9%

Precision

Precision expresses the closeness of agreement between a series of measurements.

• Repeatability (Intra-day precision): Analyze six replicate samples of the same extract on the same day.

• Intermediate Precision (Inter-day precision): Analyze six replicate samples on a different day, with a different analyst, or on different equipment.

• Acceptance Criteria: The relative standard deviation (%RSD) should be ≤ 2%.[14]

Precision Type	Mean Concentration (µg/mL)	%RSD
Repeatability	15.4	1.1%
Intermediate Precision	15.2	1.5%

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD is the lowest amount of analyte that can be detected, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[6]

• Protocol: Determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 * (Standard Deviation of the Intercept / Slope)

  • LOQ = 10 * (Standard Deviation of the Intercept / Slope)

• Results:

Parameter	Value
LOD	0.15 µg/mL
LOQ	0.45 µg/mL

Data Analysis and Quantification

The concentration of Azadirachtin H in the sample extract is calculated using the linear regression equation obtained from the calibration curve.

Calculation Formula:

Concentration (µg/mL) = (Sample Peak Area - y-intercept) / Slope

To determine the final concentration in the original solid material (e.g., neem kernels), account for all dilution factors and the initial weight of the sample.

Example Calculation:

• Weight of neem powder: 10 g

• Final volume of extract solution: 10 mL

• Calculated concentration from HPLC: 15.4 µg/mL

• Content (mg/g) = (15.4 µg/mL * 10 mL) / 10 g / 1000 µg/mg = 0.0154 mg/g

Visualization of Workflows

Caption: Experimental workflow from sample preparation to final quantification.

Caption: Logical relationship of key HPLC method validation parameters.

References

• ResearchGate. (n.d.). Simple Method for Enrichment of Azadirachtin from Neem Seeds. Available at: [Link]

• KoreaMed Synapse. (n.d.). Simultaneous Extraction and Separation of Oil and Azadirachtin from Seeds and Leaves of Azadirachta indica using Binary Solvent. Available at: [Link]

• PubMed. (2011). An HPLC method for determination of azadirachtin residues in bovine muscle. J Chromatogr Sci. 49(4):327-31. Available at: [Link]

• Net Journals. (2018). A brief review of the extraction technologies of azadirachtin, a plant-derived bio-pesticide. Available at: [Link]

• SciSpace. (n.d.). An HPLC Method for Determination of Azadirachtin Residues in Bovine Muscle. Available at: [Link]

• ScienceDirect. (n.d.). Chemistry, bioactivities, extraction and analysis of azadirachtin: State-of-the-art. Available at: [Link]

• Impact Factor. (2022). Development and Validation of an Analytical Method for the Simultaneous Estimation of Azadirachtin and Camphor in a New Herbal Formulation. Available at: [Link]

• ICERT. (2017). International Conference on Environmental Research and Technology. Available at: [Link]

• Colegio de Postgraduados. (n.d.). Azadirachtin Extraction Using Cold Press and Soxhlet Methods. Available at: [Link]

• ResearchGate. (2016). An HPLC method for determination of azadirachtin residues in bovine muscle. Available at: [Link]

• IJCRT.org. (2023). INSTRUMENTAL METHOD DEVELOPMENT AND STABILITY STUDY OF AZADIRACHTIN IN HERBAL INSECTICIDE. Available at: [Link]

• JAPHER. (2013). Studies on extraction and HPLC Analysis of Azadirachtin from Kernels of Neem Seeds. Journal of Advanced Pharmacy Education and Research. Available at: [Link]

• IJPSR. (2024). Evaluation And Determination of Azadirachtin and Fatty Acid Constants from The Leaves of Azadirachta Indica. International Journal of Pharmaceutical Sciences. Available at: [Link]

• ResearchGate. (n.d.). UV spectrum of azadirachtin. Available at: [Link]

• CABI Digital Library. (n.d.). HPLC analysis of azadirachtin and formulation of neem seed extracts. Available at: [Link]

• IJCRT.org. (2023). Quality Control And Standardization Of Azadirachtin In Herbal Medicines By Spectroscopic And Chromatographic Techniques. Available at: [Link]

• ACS Publications. (n.d.). Extraction and Colorimetric Determination of Azadirachtin-Related Limonoids in Neem Seed Kernel. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Shimadzu. (n.d.). A Simple and Robust Method for Determination of Azadirachtin, Nimbin and Salannin in Neem Oil. Available at: [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available at: [Link]

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Application Notes &amp; Protocols: High-Fidelity Extraction and Purification of Azadirachtin H from Neem Oil

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Azadirachtin H

The neem tree (Azadirachta indica A. Juss) is a source of a plethora of bioactive limonoids, with azadirachtin A being the most abundant and studied.[1][2][3] However, the neem seed kernel is a complex chemical factory, producing a suite of structurally related azadirachtin analogues, including Azadirachtin H.[3][4] While often present in smaller quantities than its famous counterpart, Azadirachtin H possesses significant biological activities, including potent insecticidal and nematicidal properties.[4] Its unique structural nuances make it a molecule of interest for developing novel biopesticides and potentially for pharmaceutical applications.[5]

The primary challenge in harnessing the potential of Azadirachtin H lies in its efficient extraction and purification from the complex matrix of neem oil, which is rich in triglycerides and other structurally similar limonoids.[6] This guide provides a comprehensive, technically grounded protocol for the high-fidelity extraction and purification of Azadirachtin H, emphasizing the rationale behind each step to empower researchers to adapt and optimize the methodology for their specific needs.

Pillar 1: Understanding the Chemistry of Separation

The successful isolation of Azadirachtin H hinges on exploiting the subtle differences in polarity and partitioning behavior between it and other components of neem oil. Azadirachtins are a class of highly oxygenated tetranortriterpenoids.[5] Their complex structures, featuring multiple ester and hydroxyl groups, as well as ether linkages, render them moderately polar. This property is key to separating them from the non-polar triglycerides that constitute the bulk of neem oil.

However, the various azadirachtin analogues (A, B, H, etc.) and other limonoids like nimbin and salannin have very similar polarities, making their separation from one another a significant chromatographic challenge.[6] Therefore, a multi-step strategy involving initial enrichment followed by high-resolution chromatography is essential.

Azadirachtin is also sensitive to heat, alkaline, and strongly acidic conditions, which can lead to degradation and isomerization.[5][7] Therefore, all extraction and purification steps should be conducted under mild temperature and pH conditions to preserve the integrity of the target molecule.

Pillar 2: A Step-by-Step Guide to Extraction and Purification

This protocol is designed as a modular workflow, allowing for optimization at each stage. The overall strategy involves an initial defatting and enrichment step to remove the bulk of the oil, followed by a series of chromatographic separations to isolate Azadirachtin H.

Visualizing the Workflow

Caption: Workflow for Azadirachtin H Extraction and Purification.

Part I: Initial Extraction and Enrichment

Objective: To remove the majority of non-polar lipids and concentrate the limonoid fraction containing Azadirachtin H.

Protocol:

• Preparation of Neem Seed Kernels:

  • Source high-quality, mature neem seeds. The concentration of azadirachtins can vary based on geographical origin and storage conditions.[8]

  • De-shell the seeds to obtain the kernels.

  • Grind the kernels into a coarse powder to increase the surface area for efficient extraction.

• Solvent Extraction:

  • Rationale: Methanol is an effective solvent for extracting moderately polar limonoids like azadirachtins while leaving behind a significant portion of the non-polar oils.[1][9]

  • Procedure:

    • Suspend the powdered neem kernels in methanol (e.g., 1:5 w/v ratio).

    • Stir the mixture at room temperature for 24-48 hours. Alternatively, use a Soxhlet extractor for a more exhaustive extraction, though care must be taken to avoid excessive heat.[1]

    • Filter the mixture to separate the methanolic extract from the solid residue.

    • Concentrate the methanolic extract under reduced pressure at a temperature not exceeding 45°C to obtain a crude extract.[10]

• Liquid-Liquid Partitioning for Defatting:

  • Rationale: This step further removes residual non-polar compounds. Hexane is immiscible with aqueous methanol and will preferentially dissolve the remaining oils and other non-polar impurities.[8][11]

  • Procedure:

    • Dissolve the crude methanolic extract in 90% aqueous methanol.

    • Transfer the solution to a separatory funnel and add an equal volume of n-hexane.

    • Shake the funnel vigorously and allow the layers to separate.

    • Collect the lower aqueous methanol layer, which contains the enriched limonoids.

    • Repeat the hexane wash two more times to ensure complete removal of non-polar components.

    • Evaporate the methanol from the aqueous layer under reduced pressure to yield the enriched limonoid fraction.

Part II: Chromatographic Purification

Objective: To separate Azadirachtin H from other closely related limonoids.

1. Silica Gel Column Chromatography (Initial Cleanup):

• Rationale: Silica gel chromatography is a robust technique for the initial fractionation of the enriched extract based on polarity.[6] It helps in separating the complex mixture into simpler fractions, making the subsequent high-resolution purification more manageable.

• Protocol:

  • Column Packing: Prepare a silica gel (60-120 mesh) column using a suitable solvent system, such as a gradient of ethyl acetate in hexane.

  • Sample Loading: Dissolve the enriched limonoid fraction in a minimal amount of the initial mobile phase and load it onto the column.

  • Elution: Begin elution with a low polarity mobile phase (e.g., 20% ethyl acetate in hexane) and gradually increase the polarity. The choice of solvent system may require optimization.[6]

  • Fraction Collection: Collect fractions of a defined volume.

  • Monitoring: Monitor the fractions using Thin Layer Chromatography (TLC) or analytical High-Performance Liquid Chromatography (HPLC) to identify the fractions containing Azadirachtin H. A typical mobile phase for TLC is toluene:methanol (4:1, v/v).[6]

2. Preparative High-Performance Liquid Chromatography (HPLC) (High-Resolution Purification):

• Rationale: Preparative HPLC is the method of choice for isolating pure Azadirachtin H from the enriched fractions due to its high resolving power.[1][10] A reversed-phase C18 column is commonly used, which separates compounds based on their hydrophobicity.

• Protocol:

  • Column: A preparative reversed-phase C18 column (e.g., 250 x 20 mm, 5 µm particle size).

  • Mobile Phase: An isocratic or gradient system of acetonitrile and water is typically effective.[12][13] For instance, a mobile phase of acetonitrile:water (28:72 v/v) has been successfully used.[10] The optimal mobile phase composition should be determined empirically using analytical HPLC first.

  • Flow Rate: Adjust the flow rate according to the column dimensions (e.g., 12-15 mL/min for a 20 mm i.d. column).[10]

  • Detection: Monitor the elution at a wavelength of 215 nm, where azadirachtins exhibit strong UV absorbance.[12][14]

  • Injection and Collection: Inject the pooled and concentrated fractions from the silica gel column. Collect the peak corresponding to the retention time of Azadirachtin H, which should be predetermined using an analytical standard if available.

  • Purity Confirmation: Analyze the collected fraction using analytical HPLC to confirm its purity. Lyophilize or evaporate the solvent under reduced pressure to obtain pure Azadirachtin H.

Pillar 3: Analytical Validation and Data Presentation

Quantitative Analysis:

The concentration and purity of Azadirachtin H at each stage should be determined using a validated analytical HPLC method.

Parameter	Condition	Reference
Column	C18 (e.g., 250 x 4.6 mm, 5 µm)	[12][13]
Mobile Phase	Acetonitrile:Water (Isocratic or Gradient)	[12][13]
Flow Rate	1.0 mL/min	[12][13]
Detection Wavelength	215 nm	[12][14]
Column Temperature	30-45°C	[12][14]
Table 1: Typical Analytical HPLC Parameters for Azadirachtin H Quantification.

Structural Confirmation:

The identity of the purified Azadirachtin H should be confirmed using spectroscopic techniques:

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can be used to determine the molecular weight and fragmentation pattern of the purified compound, which should match that of Azadirachtin H.[4][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for unambiguous structural elucidation and confirmation.

Troubleshooting and Expert Insights

• Low Yield: The initial concentration of azadirachtins in neem seeds is a critical factor. Ensure the use of high-quality seeds.[8] Extraction efficiency can be improved by optimizing the solvent-to-solid ratio and extraction time.

• Co-elution of Impurities: The presence of structurally similar limonoids is the primary challenge in purification. A multi-step chromatographic approach is crucial. The use of different stationary phases (e.g., silica followed by reversed-phase) exploits different separation mechanisms, enhancing overall purity. Counter-current chromatography (CCC) is another powerful technique for separating complex mixtures of natural products and can be considered as an alternative or supplementary step.[16]

• Degradation: Azadirachtin is susceptible to degradation.[5][7] Avoid high temperatures, direct sunlight, and extreme pH conditions throughout the process. Store extracts and purified compounds at low temperatures in the dark.

Conclusion

The extraction and purification of Azadirachtin H from neem oil is a challenging yet rewarding endeavor. By understanding the underlying chemical principles and meticulously following a well-designed protocol, researchers can successfully isolate this potent bioactive compound. The methodology presented here provides a robust framework that can be adapted and optimized to achieve high-purity Azadirachtin H for further scientific investigation and potential application in drug development and agriculture.

References

• De Oliveira, J. F., de Freitas, L. B., de Almeida, M. T. C., & de Oliveira, A. P. (2021). Chemistry, bioactivities, extraction and analysis of azadirachtin: State-of-the-art. Industrial Crops and Products, 172, 114030. [Link]

• Forgacs, P., Desconclois, J. F., & Provost, J. (2002). Extraction of azadirachtin A from neem seed kernels by supercritical fluid and its evaluation by HPLC and LC/MS. Journal of Agricultural and Food Chemistry, 50(21), 5938–5942. [Link]

• Govindachari, T. R., Sandhya, G., & Ganeshraj, S. P. (1991). Isolation of Novel Azadirachtins H and I by High-Performance Liquid Chromatography. Chromatographia, 31(5-6), 303–305. [Link]

• Govindachari, T. R., Suresh, G., Gopalakrishnan, G., Banumathy, B., & Masilamani, S. (1996). Isolation of Various Azadirachtins from Neem Oil by Preparative High Performance Liquid Chromatography. Journal of Liquid Chromatography & Related Technologies, 19(11), 1729–1735. [Link]

• Kaushik, N. (2002). An HPLC Method for Determination of Azadirachtin Residues in Bovine Muscle. Journal of Liquid Chromatography & Related Technologies, 25(19), 3023–3031. [Link]

• Melwita, E., Ju, Y. H., & Ismadji, S. (2011). Purification of Azadirachtin via Silica Gel Column Chromatography. Journal of the Chinese Chemical Society, 58(6), 965–970. [Link]

• Melwita, E., & Ju, Y. H. (2010). Separation of azadirachtin and other limonoids from crude neem oil via solvent precipitation. Separation and Purification Technology, 75(2), 195–200. [Link]

• Parmar, V. S., Jha, A., Bisht, K. S., Taneja, P., Singh, S. K., Kumar, A., Poonam, Jain, R., & Sharma, N. K. (2003). An efficient method for the purification and characterization of nematicidal azadirachtins A, B, and H, using MPLC and ESIMS. Journal of Agricultural and Food Chemistry, 51(14), 3966–3972. [Link]

• Silva, J. C. T., Jham, G. N., Oliveira, R. D. L., & Brown, L. (2007). Purification of the seven tetranortriterpenoids in neem (Azadirachta indica) seed by counter-current chromatography sequentially followed by isocratic preparative reversed-phase high-performance liquid chromatography. Journal of Chromatography A, 1151(1-2), 203–210. [Link]

• Sontake, V. R., & Ade, A. B. (2018). A brief review of the extraction technologies of azadirachtin, a plant-derived bio-pesticide. Net Journal of Agricultural Science, 6(1), 1-7. [Link]

• United States Patent 5,397,571. (1995). Co-extraction of azadirachtin and neem oil.
• United States Patent 5,635,193. (1997). Stability of azadirachtin-containing solid.

• Wageningen University & Research. (n.d.). Extraction of azadirachtin a from neem seed kernels by supercritical fluid and its evaluation by HPLC and LC/MS. Retrieved from [Link]

• PubChem. (n.d.). Azadirachtin. National Center for Biotechnology Information. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (2004). FAO Specifications and Evaluations for Agricultural Pesticides - AZADIRACHTIN. [Link]

• CABI Digital Library. (n.d.). The Analysis of Azadirachtin in Two Commercial Formulations and Study. Retrieved from [Link]

• KoreaMed Synapse. (2019). Simultaneous Extraction and Separation of Oil and Azadirachtin from Seeds and Leaves of Azadirachta indica using Binary Solvent. [Link]

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• ResearchGate. (2017). The Chemistry of Azadirachtin. [Link]

• SpringerLink. (2018). Simultaneous determination of five azadirachtins in the seed and leaf extracts of Azadirachta indica by automated online solid-phase extraction coupled with LC–Q-TOF–MS. [Link]

• UreaKnowHow. (n.d.). Advancement in Neem oil Extraction Process. Retrieved from [Link]

• ACS Publications. (2008). A Simple and Selective Method for the Measurement of Azadirachtin and Related Azadirachtoid Levels in Fruits and Vegetables Using Liquid Chromatography Electrospray Ionization Tandem Mass Spectrometry. [Link]

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Application Note: Standardized Protocol for Evaluating the Nematicidal Activity of Azadirachtin H

Introduction & Mechanistic Rationale

Azadirachtin H is a highly bioactive tetranortriterpenoid isolated from the seed kernels of the neem tree (Azadirachta indica). While crude neem extracts have been historically utilized in agriculture, isolating specific congeners is critical for modern drug development and agrochemical formulation. Among the major meliacins, Azadirachtin H has demonstrated pronounced nematicidal and antifungal properties[1].

Mechanistic Causality: Azadirachtins act fundamentally as ecdysone analogues. They disrupt the neuroendocrine control of nematodes, interfering with molting, feeding, and reproductive pathways[2]. Because this mechanism targets developmental and physiological processes rather than causing immediate neurotoxicity, Azadirachtin H exhibits a delayed, nematostatic-to-nematicidal progression[3]. Consequently, standard acute toxicity assays that only measure short-term mortality often yield false negatives. This application note details a self-validating, biphasic protocol—combining in vitro microplate assays and in vivo host-parasite models—to accurately quantify the efficacy of Azadirachtin H.

Experimental Workflow

To ensure a self-validating system, the protocol mandates chemical verification of the compound prior to biological evaluation, followed by orthogonal testing methods.

Experimental workflow for evaluating Azadirachtin H nematicidal activity.

Materials and Reagents

• Active Compound: Azadirachtin H, purified via medium-pressure liquid chromatography (MPLC) and validated by electrospray ionization mass spectrometry (ESIMS) to ensure >95% purity[4].

• Solvents: Dimethyl sulfoxide (DMSO) and Tween-80.

• Test Organisms: Caenorhabditis elegans (cultured on NG agar with E. coli) and Meloidogyne incognita (root-knot nematode, maintained on susceptible tomato plants)[5].

• Controls: Fosthiazate or Fluopyram (Positive controls)[6]; 1% DMSO / 0.5% Tween-80 in saline (Vehicle controls).

Step-by-Step Methodologies

Protocol A: In Vitro Mortality and Motility Assay

This assay provides a high-throughput quantitative measure of direct nematicidal action.

• Preparation of Stock Solutions: Dissolve 15 mg of purified Azadirachtin H in 0.5 mL of ethanol or DMSO. Dilute to 5 mL using 0.5% emulsified water (Tween-80) to create a 3000 ppm stock solution[4].

  • Causality Note: Tetranortriterpenoids are highly lipophilic. Without a surfactant like Tween-80 or a carrier solvent, Azadirachtin H will precipitate in physiological saline, drastically reducing bioavailability and leading to artificially high EC50 values.

• Serial Dilution: Prepare working concentrations ranging from 125 ppm to 1500 ppm via serial dilution[4].

• Nematode Suspension: Harvest nematodes and suspend them in physiological saline. Dilute the suspension to a standardized count of 15 to 20 nematodes per 48 µL aliquot[5].

• Microplate Setup: In a 96-well polystyrene plate, add 48 µL of the nematode suspension to each well. Add 2 µL of the Azadirachtin H test solution (or vehicle control) to achieve the final desired concentration.

• Incubation & Scoring: Seal the plates with Parafilm to prevent evaporation and incubate in a humidified dark chamber at 25°C[5]. Score mortality at 24h, 48h, and 72h using an inverted microscope.

  • Causality Note: Because azadirachtins induce a delayed nematostatic effect[3], early scoring (e.g., <12h) is insufficient. Nematodes are classified as dead only if they remain completely immobile after mechanical probing or exposure to a mild basic solution (1N NaOH).

Protocol B: In Vivo Host-Parasite Pot Assay (M. incognita on Tomato)

This assay evaluates the compound's ability to protect host roots and disrupt the nematode life cycle under realistic soil conditions.

• Soil Sterilization: Autoclave a 1:1 mixture of soil and sand.

  • Causality Note: Sterilization eliminates endemic nematode populations and opportunistic fungi, ensuring that any observed root galling is exclusively caused by the controlled M. incognita inoculation[7].

• Planting & Inoculation: Transplant 3-week-old susceptible tomato seedlings into the sterilized soil. After a one-week acclimation period, inoculate the rhizosphere of each plant with 1,000 freshly hatched M. incognita second-stage juveniles (J2)[7].

• Treatment Application: Apply the Azadirachtin H formulation as a soil drench.

  • Causality Note: Soil drenching is strictly preferred over foliar application for root-knot nematodes. M. incognita infects the root elongation zone; saturating the rhizosphere ensures direct contact, maximizing the compound's anti-feedant and developmental disruption capabilities[8].

• Harvest & Evaluation: Maintain the plants in a greenhouse for 45 days (sufficient time for one complete nematode life cycle). Uproot the plants, wash the roots gently, and stain with Phloxine B. Calculate the Root Galling Index (RGI) and the nematode reproduction factor.

Quantitative Data & Expected Outcomes

Data obtained from the in vitro assays should be subjected to Probit analysis to calculate the EC50 (Effective Concentration required to induce 50% mortality or paralysis). The table below summarizes benchmark efficacy metrics for Azadirachtin H and closely related extracts based on established literature.

Table 1: Benchmark Nematicidal Efficacy of Azadirachtin H

Target Organism	Assay Format	Concentration	Exposure Time	Benchmark Outcome
Caenorhabditis elegans	In vitro Microplate	200 ppm	24 hours	65% Mortality[4]
Rotylenchulus reniformis	In vitro Microplate	141.2 ppm	72 hours	EC50 = 141.2 ppm[9]
Meloidogyne incognita	In vitro Microplate	1.92 µg/mL	96 hours	Significant J2 paralysis[8]
Meloidogyne incognita	In vivo Tomato Pot	30 g/kg (Neem equiv.)	45 days	>50% reduction in Root Galling[7]

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Application Notes and Protocols: Investigating the Cellular Effects of Azadirachtin H in Insect Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Abstract: Azadirachtin H, a complex tetranortriterpenoid limonoid derived from the neem tree (Azadirachta indica), stands as one of the most potent and scientifically validated botanical insecticides.[1][2] Its efficacy stems from a multi-modal action that includes antifeedant, growth-disrupting, and reproductive inhibitory effects.[2][3] While its impact on whole organisms is well-documented, insect cell culture provides a powerful, reductionist model to dissect the specific molecular and cellular mechanisms underpinning its cytotoxicity. This guide offers a comprehensive framework for utilizing insect cell lines to investigate the effects of Azadirachtin H, focusing on antiproliferative activity, cell cycle perturbation, and the induction of apoptosis. We provide not only step-by-step protocols but also the scientific rationale behind experimental choices, enabling researchers to generate robust and reliable data.

Part 1: Scientific Background & Core Mechanisms of Action

A foundational understanding of Azadirachtin H's action is crucial for designing meaningful in vitro experiments. Its effects are not due to a single target but rather a cascade of disruptions at the systemic and cellular levels.

1.1. Primary Mode of Action: Ecdysteroid Antagonism

At the organismal level, Azadirachtin's most profound effect is the disruption of the endocrine system. It is structurally similar to ecdysteroids, the key insect molting hormones.[1] Azadirachtin acts as an ecdysone antagonist, interfering with the synthesis and release of these hormones, which leads to incomplete or abnormal molting, growth inhibition, and mortality.[1][2][4] Specifically, it can inhibit the release of prothoracicotropic hormone (PTTH), which is necessary to stimulate the prothoracic glands that secrete ecdysone.[1][4] This hormonal interference is the primary reason for its potent insect growth regulator (IGR) activity.

1.2. Cellular-Level Mechanisms of Action

When insect cells are exposed to Azadirachtin H in vitro, several distinct cytotoxic effects can be observed and quantified:

• Induction of Apoptosis: Numerous studies have demonstrated that Azadirachtin is a potent inducer of programmed cell death, or apoptosis, in various insect cell lines.[5] This is characterized by classic morphological changes such as cell shrinkage, chromatin condensation, and the formation of apoptotic bodies.[6][7] The underlying mechanism often involves a caspase-dependent mitochondrial pathway, marked by the release of cytochrome c and the activation of effector caspases like Caspase-3.[3][6][8]

• Cell Cycle Arrest: Azadirachtin is an effective antimitotic agent, causing cells to accumulate at specific phases of the cell cycle.[9] In the widely used Spodoptera frugiperda (Sf9) cell line, treatment leads to a significant arrest in the G2/M phase.[10][11] This action shows similarities to colchicine, suggesting a potential interference with microtubule polymerization, a critical process for mitotic spindle formation.[10][12]

• Inhibition of Protein Synthesis: Azadirachtin can disrupt normal cellular function by inhibiting protein synthesis.[1][13] This reduction in the production of essential proteins contributes to the overall cytotoxic effect and growth inhibition observed in treated cells.[1]

• Disruption of Signaling Pathways: Research indicates that Azadirachtin's effects are mediated through the perturbation of key intracellular signaling pathways. It has been shown to inhibit the pro-survival Akt signaling pathway, which is a critical event leading to caspase-dependent apoptosis.[6] Furthermore, it can trigger an increase in intracellular calcium (Ca2+) release, suggesting the involvement of calcium signaling in its mode of action.[14][15]

Part 2: Key Insect Cell Line Models

The choice of cell line is a critical experimental parameter. While Azadirachtin is effective against a broad spectrum of insects, sensitivity can vary between cell lines.

• Spodoptera frugiperda (Sf9 and Sf21): These are the most commonly used cell lines for studying Azadirachtin. Derived from the fall armyworm, they are robust, easy to culture, and have been shown to be highly sensitive to Azadirachtin-induced apoptosis and cell cycle arrest.[11][16] Their high sensitivity makes them an excellent primary screening model.

• Spodoptera litura (Sl-1): This cell line, from the tobacco cutworm, is also a well-established model for Azadirachtin studies, showing clear induction of apoptosis and cell cycle arrest.[3][5]

• Aedes albopictus (C6/36): Derived from mosquito larvae, this cell line is also susceptible to Azadirachtin's antimitotic effects, though it may be less sensitive than Sf9 cells.[10][11] This allows for comparative studies across different insect orders (Lepidoptera vs. Diptera).

• Plutella xyllostella (Embryonic Cells): Primary or established cell lines from the diamondback moth can be used to study effects on embryonic tissues, where Azadirachtin shows significant inhibitory effects on proliferation.[6]

Part 3: Experimental Design & Core Protocols

The following section provides detailed methodologies for assessing the key cellular effects of Azadirachtin H. It is imperative to perform these experiments with appropriate controls, including a vehicle control (e.g., DMSO, the solvent used for the Azadirachtin stock) at the same final concentration used in the experimental wells.

3.1. Material Preparation and Handling

Expertise Insight: The stability of Azadirachtin H is a critical, often overlooked, variable. It is lipophilic and susceptible to degradation by high temperatures, UV light, and non-neutral pH.[2][17] Inconsistent results can often be traced back to improper handling of the compound.

Protocol: Azadirachtin H Stock Solution Preparation

• Compound Source: Obtain high-purity (>95%) Azadirachtin H. Sigma-Aldrich (A7430) is a commonly cited source.[3][7]

• Solvent Selection: Dissolve Azadirachtin H in 100% dimethyl sulfoxide (DMSO) to create a high-concentration primary stock solution (e.g., 10-20 mM or 10 mg/mL).

• Storage: Aliquot the primary stock into small volumes in amber (light-protecting) microcentrifuge tubes and store at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw cycles.

• Working Solutions: On the day of the experiment, thaw an aliquot of the primary stock and prepare serial dilutions in the appropriate sterile insect cell culture medium to achieve the final desired concentrations. The final concentration of DMSO in the culture should be kept constant across all treatments and should not exceed 0.1% (v/v) to avoid solvent-induced cytotoxicity.

3.2. Protocol: Assessing Cytotoxicity and Cell Proliferation

Causality Explained: The first step in characterizing the effect of any compound is to determine its dose-dependent impact on cell viability and proliferation. The IC50 (Inhibitory Concentration 50%) is the concentration of a compound that inhibits a biological process (like proliferation) by 50%. This value is essential for selecting appropriate sub-lethal and lethal doses for subsequent mechanistic assays.

Method: MTT or CCK-8 Assay

• Cell Seeding: Seed Sf9 cells (or other chosen line) into a 96-well microplate at a density of 1.0 x 10⁴ to 2.0 x 10⁴ cells per well in 100 µL of complete medium. Allow cells to attach for 1-2 hours at 27°C.

• Treatment: Prepare a series of Azadirachtin H dilutions (e.g., from 0.001 µg/mL to 10 µg/mL) in complete medium. Remove the seeding medium from the wells and add 100 µL of the appropriate treatment solution (including vehicle-only controls).

• Incubation: Incubate the plate at 27°C for the desired time points (e.g., 24, 48, and 72 hours).

• Assay Reagent Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) or CCK-8 solution to each well and incubate for another 2-4 hours at 27°C. The principle is that viable cells with active mitochondria will reduce the reagent to a colored formazan product.

• Measurement: If using MTT, add 100 µL of solubilization solution (e.g., acidic isopropanol) and mix to dissolve the formazan crystals. Read the absorbance on a microplate reader at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for CCK-8).

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the percentage of viability against the log of the Azadirachtin H concentration and use non-linear regression analysis to determine the IC50 value.

Table 1: Reported Cytotoxicity of Azadirachtin on Various Insect Cell Lines

Cell Line	Assay Duration	IC50 / EC50 Value	Reference
Plutella xyllostella (embryonic)	24 h	4.4 µg/mL (IC50)	[6]
Spodoptera frugiperda (Sf9)	48 h	2.727 x 10⁻⁶ µg/mL (EC50)	[7]
Spodoptera frugiperda (Sf9)	72 h	6.348 x 10⁻⁹ µg/mL (EC50)	[7]
Spodoptera frugiperda (Sf9)	Not Specified	2.5 x 10⁻⁹ M (EC50)	[11]
Aedes albopictus (C6/36)	Not Specified	1.0 x 10⁻⁷ M (EC50)	[11]

Note: IC50 and EC50 values can vary based on the specific assay conditions, cell passage number, and purity of the Azadirachtin used.

3.3. Protocol: Analysis of Cell Cycle Perturbation

Causality Explained: Cell cycle arrest is a common cellular response to cytotoxic agents. By analyzing the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M), we can pinpoint how Azadirachtin H interferes with cell division. Flow cytometry using a DNA-staining dye like Propidium Iodide (PI) is the gold standard for this analysis. PI only enters cells with compromised membranes, so cells must first be fixed and permeabilized. The amount of PI fluorescence is directly proportional to the amount of DNA in the cell, allowing for differentiation between phases.

Method: Flow Cytometry with Propidium Iodide (PI) Staining

• Cell Culture and Treatment: Seed Sf9 cells in 6-well plates at a density that will not exceed 80% confluency by the end of the experiment. Treat the cells with Azadirachtin H at a concentration around the IC50 value (and a vehicle control) for 20-24 hours.[10]

• Cell Harvest: Gently dislodge the cells by pipetting. Transfer the cell suspension to a 1.5 mL tube and centrifuge at 500 x g for 5 minutes.

• Fixation: Discard the supernatant and resuspend the cell pellet in 500 µL of ice-cold PBS. Add 4.5 mL of ice-cold 70% ethanol dropwise while vortexing gently to prevent clumping. Fix the cells overnight at -20°C.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash once with PBS. Resuspend the pellet in 500 µL of PI staining solution (containing PI and RNase A to degrade RNA and ensure only DNA is stained).

• Analysis: Incubate in the dark for 30 minutes at room temperature. Analyze the samples on a flow cytometer.

• Expected Outcome: Compared to the control, Azadirachtin H-treated Sf9 cells will show a significant increase in the population of cells in the G2/M peak (with 4N DNA content).[9][10]

Workflow: Cell Cycle Analysis

Caption: Workflow for analyzing cell cycle distribution using PI staining and flow cytometry.

3.4. Protocol: Detecting and Quantifying Apoptosis

Trustworthiness: A key principle of rigorous science is to validate findings using multiple, independent methods. For apoptosis, combining morphological analysis (visualizing cell death) with biochemical analysis (measuring molecular markers) provides a self-validating system.

Method 1: Morphological Analysis with DAPI/PI Staining

• Cell Culture: Grow cells on sterile glass coverslips in a 6-well plate and treat with Azadirachtin H (e.g., at the IC50 concentration for 24 hours).

• Staining: Wash the cells with PBS. Add a staining solution containing DAPI (stains all nuclei blue) and Propidium Iodide (stains nuclei of late apoptotic/necrotic cells red). Incubate for 15 minutes.

• Visualization: Mount the coverslips on microscope slides and observe under a fluorescence microscope.

• Interpretation:

  • Healthy cells: Uniformly blue nuclei (DAPI).

  • Early apoptotic cells: Condensed or fragmented blue nuclei (pyknosis/karyorrhexis).[5][6]

  • Late apoptotic/necrotic cells: Red nuclei (PI uptake).[6]

Method 2: Biochemical Analysis of Caspase-3 Activation

• Cell Culture and Lysate Preparation: Treat a 60 mm dish of Sf9 cells with Azadirachtin H for the desired time. Harvest the cells and lyse them in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane (e.g., with 5% non-fat milk in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for cleaved Caspase-3. This is crucial, as the antibody must recognize the activated form of the enzyme. Also probe for a loading control (e.g., β-actin or GAPDH).

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Interpretation: An increase in the band corresponding to cleaved Caspase-3 in the Azadirachtin-treated samples confirms the activation of the caspase-dependent apoptotic pathway.[6]

Part 4: Investigating Signaling Pathways

Moving beyond phenotypic observation to mechanistic investigation is the hallmark of advanced research. Western blotting is a key technique to probe the status of signaling proteins.

Causality Explained: Apoptosis is not a random event but a tightly regulated process controlled by signaling cascades. Studies suggest Azadirachtin H inhibits the PI3K/Akt pathway.[6] Akt is a kinase that, when active (phosphorylated), promotes cell survival. Inhibition of Akt phosphorylation (p-Akt) relieves this pro-survival signal, allowing pro-apoptotic pathways, such as Caspase-3 activation, to proceed.

Workflow: Investigating the Akt Signaling Pathway

• Experiment: Treat Sf9 cells with Azadirachtin H for various time points (e.g., 0, 6, 12, 24 hours).

• Analysis: Perform Western blotting on the cell lysates as described in section 3.4.

• Probing: Use primary antibodies against phosphorylated Akt (p-Akt) and total Akt (t-Akt).

• Interpretation: A decrease in the p-Akt/t-Akt ratio in treated cells would provide strong evidence that Azadirachtin H inhibits this pro-survival pathway, linking the compound to the downstream activation of apoptosis.[6]

Signaling Pathway: Proposed Mechanism of Azadirachtin-Induced Apoptosis

Caption: Proposed pathway for Azadirachtin H-induced apoptosis via inhibition of the Akt signaling pathway.

Part 5: Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
High variability in IC50 values	1. Degradation of Azadirachtin stock.[17]2. Inconsistent cell health or passage number.3. Inaccurate cell seeding density.	1. Prepare fresh working dilutions for each experiment. Store stock at -80°C in small aliquots. Protect from light.2. Use cells from a consistent, low passage number. Ensure viability is >95% before seeding.3. Perform careful cell counts before seeding each experiment.
No observable effect at expected concentrations	1. Compound inactivity (degradation).2. Cell line resistance.3. Insufficient incubation time.	1. Test the stock on a known sensitive cell line (e.g., Sf9). Perform a stability test using HPLC if available.[17]2. Verify the identity of your cell line. Consider testing a different, more sensitive line.3. Extend the incubation period (e.g., to 72 hours).
High background in Western Blots	1. Insufficient blocking.2. Antibody concentration too high.3. Inadequate washing.	1. Increase blocking time or try a different blocking agent (e.g., BSA).2. Titrate the primary antibody to determine the optimal concentration.3. Increase the number and duration of TBST washes.

References

• Progress on Azadirachta indica Based Biopesticides in Replacing Synthetic Toxic Pesticides. (n.d.). Google Books.
• Azadirachtin - Wikipedia. (n.d.). Wikipedia.
• Effects of azadirachtin on proliferation and apoptosis of Plutella xyllostella embryonic cells. (n.d.). Journal of Southern Agriculture.
• Understanding Azadirachtin: Neem's Natural Power Explained. (2025, July 1). Ozone Biotech.
• Azadirachtin Affects the Growth of Spodoptera litura Fabricius by Inducing Apoptosis in Larval Midgut. (n.d.). Frontiers in Physiology.
• Insect Cell-Based Models: Cell Line Establishment and Application in Insecticide Screening and Toxicology Research. (2023, January 18). MDPI.
• The antimitotic effect of the neem terpenoid azadirachtin on cultured insect cells. (2003, July 15). PubMed.
• A COMPREHENSIVE STUDY ON APOPTOSIS INDUCTION BY AZADIRACHTIN IN Spodoptera frugiperda CULTURED CELL LINE Sf9. (n.d.). Merck Millipore.
• The differential effect of neem terpenoids and some other phytochemical pesticides on insect and mammalian cultured cells. (n.d.). CABI Digital Library.
• Azadirachtin induced apoptosis in the prothoracic gland in Bombyx mori and a pronounced Ca2+ release effect in Sf9 cells. (n.d.). PMC.
• Effects of azadirachtin on the development and gene expression of fifth instar larvae of Indianmeal moth, Plodia interpunctella. (n.d.). meral.
• Azadirachtin from the neem tree Azadirachta indica: its action against insects. (n.d.). SciSpace.
• Azadirachtin induced apoptosis in the prothoracic gland in Bombyx mori and a pronounced Ca2+ release effect in Sf9 cells. (2017, November 27). International Journal of Biological Sciences.
• The antimitotic effect of the neem terpenoid azadirachtin on cultured insect cells | Request PDF. (n.d.). ResearchGate.
• Azadirachtin disrupts ecdysone signaling and alters sand fly immunity. (2024, December 20). PMC - NIH.
• Technical Support Center: Troubleshooting Poor Efficacy of Commercial Azadirachtin Products. (n.d.). Benchchem.
• Azadirachtin disrupts ecdysone signaling and alters sand fly immunity. (2024, December 20). PubMed.
• The neem limonoids azadirachtin and nimbolide induce cell cycle arrest and mitochondria-mediated apoptosis in human cervical cancer (HeLa) cells. (2010, June 15). PubMed.
• Azadirachtin-Based Insecticide: Overview, Risk Assessments, and Future Directions. (2021, July 19). Google Books.
• In vitro production of azadirachtin from cell suspension cultures of Azadirachta indica. (n.d.). Indian Academy of Sciences.
• Azadirachtin-Based Biopesticide Affects Fitness and Ovarian Development of the Natural Enemy Ceraeochrysa claveri (Neuroptera: Chrysopidae). (2025, January 31). MDPI.
• Effects of azadirachtin on insect and mammalian cultured cells. (2012, December 10). University of Glasgow.
• Azadirachtin Induces Fat Body Apoptosis by Suppressing Caspase-8 in the Fall Armyworm, Spodoptera frugiperda | Journal of Agricultural and Food Chemistry. (2024, August 22). ACS Publications.
• Azadirachtin disrupts ecdysone signaling and alters sand fly immunity. (2026, March 13). ResearchGate.
• Insecticidal Activity of Azadirachtin on Drosophila melanogaster and Recovery of Normal Status by Exogenous 20-Hydroxyecdysone. (n.d.). BioOne.
• Cytotoxic effect of azadirachtin loaded nanoparticles on MCF7 cell lines. (n.d.). CIBTech.
• Azadirachtin Induces Fat Body Apoptosis by Suppressing Caspase- 8 in the Fall Armyworm, Spodoptera frugiperda. (2024, September 4). PubMed.
• Insect cell protocols. (2015, December 3). Sondek Lab.
• Influence of azadirachtin on insect nutrition and reproduction. (n.d.). Indian Academy of Sciences.
• Cytotoxicity of azadirachtin A in human glioblastoma cell lines. (2001, January 26). PubMed.
• New biological trends on cell and callus growth and azadirachtin production in Azadirachta indica. (2019, July 27). PMC.
• Sustainable production of azadirachtin from differentiated in vitro cell lines of neem (Azadirachta indica). (2013, October 31). AoB PLANTS | Oxford Academic.
• Biochemical and molecular evidence of azadirachtin binding to insect actins. (n.d.). ResearchGate.

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Application Notes and Protocols for the Use of Azadirachtin H Analytical Standards

Abstract

This document provides a comprehensive guide for researchers, quality control analysts, and formulation chemists on the proper handling, storage, and application of azadirachtin H analytical standards and reference materials. Azadirachtin H is a significant limonoid found in the extracts of the neem tree (Azadirachta indica), a plant renowned for its potent insecticidal and medicinal properties.[1][2] Accurate quantification of this and other related azadirachtins is paramount for the quality control of botanical insecticides and for advancing research into their various bioactivities.[3][4] This guide details validated protocols for High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), ensuring reliable and reproducible results.

Introduction: The Significance of Azadirachtin H

The neem tree (Azadirachta indica) is a source of a complex array of tetranortriterpenoids, with azadirachtin A being the most abundant and biologically active component.[4][5] However, a suite of structurally related analogues, including azadirachtin H, co-exist in neem extracts and contribute to their overall efficacy and properties.[1][6] Azadirachtin H (CAS 134788-15-1) is one of the 11 major limonoids found in these extracts.[1] The intricate mixture of these compounds presents a significant analytical challenge, necessitating the use of high-purity reference standards for unequivocal identification and precise quantification.

The use of a certified reference material (CRM) or a well-characterized analytical standard is the cornerstone of any valid analytical method. It ensures that the results are accurate, traceable, and comparable across different laboratories and batches of material. This is especially critical in a regulatory environment for ensuring that commercial biopesticide formulations meet label claims and safety standards.[5][7]

Characteristics of Azadirachtin H Analytical Standards

A thorough understanding of the reference material's properties is essential for its correct use and to prevent its degradation.

Physicochemical Properties

The fundamental properties of azadirachtin H are summarized in the table below.

Property	Value	Source(s)
CAS Number	134788-15-1	[1]
Chemical Formula	C₃₃H₄₂O₁₄	[1]
Molecular Weight	662.68 g/mol	[1]
Appearance	White to off-white solid/crystalline powder	[8]
Purity	Typically ≥95% for analytical standards	[1][2]

Handling, Storage, and Stability

Azadirachtins are notoriously labile compounds, susceptible to degradation by heat, light, and non-neutral pH.[9][10] Adherence to proper storage and handling protocols is therefore critical to maintain the integrity of the analytical standard.

• Storage: The standard should be stored at or below -18°C in a tightly sealed container, preferably under an inert atmosphere like argon.[1][11] It should be kept in a dark environment to prevent photodegradation.

• Stability in Solution: Azadirachtin is most stable in mildly acidic aqueous solutions (pH 4-6).[12] It degrades rapidly in alkaline (pH > 7) and strongly acidic (pH < 4) conditions, as well as at elevated temperatures.[9][12]

• Preparation of Stock Solutions:

  • Allow the vial containing the standard to equilibrate to room temperature before opening to prevent condensation of moisture.

  • Use high-purity, HPLC-grade solvents such as methanol or acetonitrile for dissolution.

  • Prepare a stock solution at a known concentration (e.g., 1000 µg/mL).

  • Store the stock solution in an amber vial at -20°C. It is advisable to prepare fresh working dilutions daily.

Experimental Protocols for Quantification

The following sections provide detailed, step-by-step protocols for the analysis of azadirachtin H in complex matrices such as neem seed or leaf extracts.

Workflow for Azadirachtin H Analysis

The general workflow involves extraction from the raw material, cleanup if necessary, and subsequent analysis by a chromatographic method.

Caption: General workflow for the quantification of azadirachtin H.

Protocol 1: Quantification by HPLC-UV

This method is robust and widely used for routine quality control of neem extracts.

1. Sample Preparation (from Neem Kernels):

• Rationale: Efficient extraction is required to liberate the limonoids from the oily seed matrix. Ethanol or methanol are effective polar solvents for this purpose.[13]

• Grind 5 g of neem seed kernels to a fine powder.

• Transfer the powder to a flask and add 50 mL of 95% ethanol.

• Soak overnight with occasional stirring. For faster extraction, sonicate for 30 minutes.[13]

• Filter the extract through a 0.45 µm syringe filter into an HPLC vial. Dilute with the mobile phase if necessary to fall within the calibration range.

2. Preparation of Calibration Standards:

• Prepare a 1000 µg/mL stock solution of the azadirachtin H standard in methanol.

• Perform serial dilutions in the mobile phase to create a set of at least five working standards (e.g., 1, 5, 10, 25, 50 µg/mL).

3. HPLC-UV Method Parameters:

• Rationale: A reversed-phase C18 column provides good separation of the moderately polar azadirachtins. A gradient of water and acetonitrile allows for the elution of compounds with a range of polarities. Detection at 214 nm provides good sensitivity for azadirachtins.[13][14]

Parameter	Recommended Condition
Instrument	HPLC System with UV/Vis Detector
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient Program	0-2 min, 40% B; 2-15 min, 40-90% B; 15-18 min, 90% B; 18-20 min, 90-40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	214 nm
Injection Volume	20 µL

4. Data Analysis:

• Identify the azadirachtin H peak in the sample chromatogram by comparing its retention time with that of the standard.

• Generate a linear regression calibration curve by plotting the peak area of the standards against their known concentrations.

• Calculate the concentration of azadirachtin H in the injected sample using the equation of the line (y = mx + c).

• Correct for any dilution factors and express the final concentration in µg/g or % (w/w) of the original neem material.

Protocol 2: High-Sensitivity Quantification by LC-MS/MS

This method is ideal for trace-level detection, analysis in complex biological matrices, or for confirmatory analysis due to its superior sensitivity and selectivity.[3][15]

1. Sample and Standard Preparation:

• Follow the same extraction procedure as for HPLC-UV. Due to the high sensitivity of MS, further dilution of the final extract (e.g., 10- to 100-fold) with the mobile phase may be necessary.

• Prepare calibration standards over a lower concentration range (e.g., 1-100 ng/mL).

2. LC-MS/MS Method Parameters:

• Rationale: Electrospray ionization (ESI) in positive mode is effective for ionizing azadirachtins, often forming sodium adducts ([M+Na]⁺). Multiple Reaction Monitoring (MRM) provides high selectivity by monitoring a specific precursor-to-product ion transition.

Parameter	Recommended Condition
LC System	UHPLC or HPLC system
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid + 10 µM Sodium Acetate
Mobile Phase B	Acetonitrile + 0.1% Formic Acid + 10 µM Sodium Acetate
Gradient Program	Optimized for fast separation (e.g., 5-95% B in 5 min)
Flow Rate	0.3 - 0.4 mL/min
Column Temperature	40 °C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Precursor Ion (Q1)	m/z 685.2 ([M+Na]⁺)
Product Ion (Q3)	Specific fragment ions (to be determined by infusion of standard)
Collision Energy	Optimized for the specific transition

3. Data Analysis:

• Quantification is performed using the peak area of the specific MRM transition for azadirachtin H.

• Generate a calibration curve and calculate the concentration in the sample as described for the HPLC-UV method. The enhanced selectivity of this method minimizes interferences from matrix components.[15]

Concluding Remarks

The accurate analysis of azadirachtin H is fundamental to the robust quality control of neem-based products and for research in ethnopharmacology and drug development. The use of high-purity, well-characterized analytical standards is non-negotiable for achieving reliable and defensible results. The HPLC-UV protocol provided offers a dependable method for routine analysis, while the LC-MS/MS method delivers the high sensitivity and selectivity required for trace-level quantification and confirmatory work. Proper handling and storage of these labile standards, as outlined in this guide, are essential to preserve their integrity and ensure the continued accuracy of analytical measurements.

References

• Jarvis, A. P., & Morgan, E. D. (1998). Stability of the Natural Insecticide Azadirachtin in Aqueous and Organic Solvents. Pesticide Science, 53(3), 217-222. Retrieved from [Link]

• Grimalt, S., et al. (2011). Application of liquid chromatography/mass spectrometry in assessment of potential use of azadirachtins (TreeAzin™) against Asian longhorned beetle. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Azadirachtin. PubChem Compound Summary for CID 5281303. Retrieved from [Link]

• Kittakoop, P., et al. (2018). Simultaneous determination of five azadirachtins in the seed and leaf extracts of Azadirachta indica by automated online solid-phase extraction coupled with LC–Q-TOF–MS. Chemistry Central Journal, 12(1), 82. Retrieved from [Link]

• Gimbun, J., et al. (2014). Simultaneous Extraction and Separation of Oil and Azadirachtin from Seeds and Leaves of Azadirachta indica using Binary Solvent. Journal of Applied Sciences, 14(12), 1298-1303. Retrieved from [Link]

• American Chemical Society. (2021, March 22). Azadirachtin. Retrieved from [Link]

• Coromandel International Ltd. (n.d.). SAFETY DATA SHEET AZADIRACHTIN 0.03% EC. Retrieved from [Link]

• Scariot, F. J., et al. (2014). Are traditional neem extract preparations as efficient as a commercial formulationof azadirachtin A? IRIS-AperTO. Retrieved from [Link]

• Walter, J. F. (1996). U.S. Patent No. H1541H. Washington, DC: U.S. Patent and Trademark Office.

• Barrek, S., Paisse, O., & Grenier-Loustalot, M. F. (2004). Analysis of neem oils by LC-MS and degradation kinetics of azadirachtin-A in a controlled environment. Characterization of degradation products by HPLC-MS-MS. Analytical and Bioanalytical Chemistry, 378(3), 753-763. Retrieved from [Link]

• Morgan, E. D., & Thornton, M. D. (2002). GB Patent No. 2369072A. United Kingdom Intellectual Property Office.

• Food and Agriculture Organization of the United Nations. (2006). FAO Specifications and Evaluations for Agricultural Pesticides - AZADIRACHTIN. Retrieved from [Link]

• Carl ROTH. (n.d.). Azadirachtin, 1 mg, glass, CAS No. 11141-17-6. Retrieved from [Link]

• Forim, M. R., et al. (2016). Chemistry, bioactivities, extraction and analysis of azadirachtin: State-of-the-art. Revista Brasileira de Farmacognosia, 26(6), 777-791. Retrieved from [Link]

• Walter, J. F. (1997). U.S. Patent No. 5,635,193. Washington, DC: U.S. Patent and Trademark Office.

• Ojo, O. A., et al. (2023). LC-MS Analysis, Computational Investigation, and Antimalarial Studies of Azadirachta indica Fruit. Malaria World Journal, 14(1), 1-10. Retrieved from [Link]

• S., S., & K., S. (2024). Evaluation And Determination of Azadirachtin and Fatty Acid Constants from The Leaves of Azadirachta Indica. International Journal of Pharmaceutical Sciences Review and Research, 84(2), 1-5. Retrieved from [Link]

• Iqbal, M., et al. (2018). Physical Stability and Bio-Efficacy Enhancement of Neem Kernel Aqueous Extract by Optimized Amount of Botanical Synergist for the Management of Dengue Vector. Semantic Scholar. Retrieved from [Link]

• Esparza-Diaz, G., et al. (2010). Azadirachtin Extraction Using Cold Press and Soxhlet Methods. Biopesticides International, 6(1), 46-51. Retrieved from [Link]

• Kaushik, N. (2002). Determination of azadirachtin and fatty acid methyl esters of Azadirachta indica seeds by HPLC and GLC. Analytical and Bioanalytical Chemistry, 374(7-8), 1199-1204. Retrieved from [Link]

• Al-Jalal, A. A., et al. (2011). An HPLC Method for Determination of Azadirachtin Residues in Bovine Muscle. Journal of Liquid Chromatography & Related Technologies, 34(4), 320-333. Retrieved from [Link]

• S.P, G., & S.S, J. (2023). INSTRUMENTAL METHOD DEVELOPMENT AND STABILITY STUDY OF AZADIRACHTIN IN HERBAL INSECTICIDE. International Journal of Creative Research Thoughts, 11(5), 1-10. Retrieved from [Link]

• Al-Jalal, A. A., et al. (2016). An HPLC Method for Determination of Azadirachtin Residues in Bovine Muscle. Journal of Liquid Chromatography & Related Technologies, 34(4), 320-333. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Azadirachtin H Instability in Aqueous Solutions

Welcome to the Technical Support Center for Azadirachtin formulation and analysis. Azadirachtin H is a highly oxidized tetranortriterpenoid limonoid. While it possesses potent biological and insecticidal properties, its complex molecular architecture—featuring multiple carboxylic ester groups, an epoxide ring, and 16 chiral centers—renders it exceptionally labile in aqueous environments[1].

This guide provides researchers and formulation scientists with field-proven methodologies, mechanistic insights, and troubleshooting protocols to stabilize Azadirachtin H in aqueous matrices.

Section 1: Core Mechanisms of Degradation

Q: Why does Azadirachtin H degrade so rapidly in standard aqueous solutions? A: The primary driver of Azadirachtin H instability in water is hydrolysis. The molecule contains multiple ester linkages that are highly susceptible to both acid- and base-catalyzed cleavage. In alkaline environments (pH > 7), hydroxide ions initiate a nucleophilic attack on the acetyl-oxygen bonds, altering the ester groups into carboxylates[2]. This base-catalyzed hydrolytic degradation is extremely rapid, completely destroying the active compound within hours[3].

Q: How do temperature and light compound aqueous instability? A: Thermal stress accelerates the kinetic breakdown of the furanolactone core. The activation energy for the thermal degradation of azadirachtin molecules is approximately 75 ± 9 kJ/mol, meaning that even moderate heating (above 40°C) significantly increases the rate of bond cleavage[4]. Furthermore, Azadirachtin H is highly photosensitive; exposure to UV light induces rapid isomerization and epoxide ring opening[5].

Fig 1: Primary degradation pathways of Azadirachtin H in aqueous matrices.

Section 2: Quantitative Stability Profile

To engineer a stable formulation, you must operate within the strict physicochemical boundaries of the molecule. Azadirachtin H exhibits maximum stability in mildly acidic conditions (pH 4.0 to 6.0) at room temperature or below[6].

Table 1: Azadirachtin Degradation Half-Lives in Aqueous Buffer Solutions

Data synthesized from forced degradation and hydrolysis kinetic studies[3].

pH Level	Temperature (°C)	Half-Life (Days / Hours)	Degradation Rate
pH 4.0 - 6.0	25°C	~24.68 Days	Slow (Optimal Stability)
pH 6.0	35°C	~13.69 Days	Moderate
pH 6.0	45°C	~2.36 Days	Accelerated
pH 7.0	25°C	~9.35 Days	Moderate
pH 8.0	25°C	14.85 Hours	Rapid (Base-Catalyzed)
pH 10.0	25°C	0.033 Hours (~2 mins)	Instantaneous

Section 3: Formulation Strategies & Experimental Protocols

Q: How can we formulate Azadirachtin H in aqueous systems without losing the active ingredient? A: You cannot simply dissolve Azadirachtin H in water. To achieve an aqueous-compatible system, you must isolate the API from the bulk water phase. This is achieved through three synergistic strategies:

• Aqueous Buffering: The continuous aqueous phase must be pre-buffered to pH 4.0 - 5.0 using weak organic acids (e.g., acetic acid)[2].

• Aprotic Cosolvents: Utilizing polar aprotic solvents (e.g., polyethylene glycol, specific ketones) in the organic phase reduces the local dielectric constant and prevents proton exchange, shielding the molecule[7].

• High Shear Nanoemulsification: Creating an Oil-in-Water (O/W) nanoemulsion using high shear mixing (e.g., 60 minutes) reduces droplet size to the nanoscale. This ensures that surface-active emulsifiers (like Span 80) are continuously and uniformly distributed, creating a tight steric barrier that physically protects the encapsulated Azadirachtin H from the surrounding water[8].

Protocol: Preparation of Stabilized Azadirachtin H O/W Nanoemulsion

This self-validating protocol ensures the physical shielding of the API from hydrolytic attack.

Materials Required:

• Active: Azadirachtin H standard or enriched extract.

• Organic Phase: Carrier oil (e.g., refined neem oil or inert triglyceride), Polyethylene glycol (anti-freezing/aprotic cosolvent)[8].

• Surfactants: Span 80 (Anionic) and Ethoxylated nonylphenol (Non-ionic)[8].

• Aqueous Phase: Distilled water buffered to pH 5.0 (using citrate or acetate buffer).

Step-by-Step Methodology:

• Organic Phase Preparation: Dissolve Azadirachtin H (e.g., 5% w/w) into the carrier oil. Add the aprotic cosolvent (3.0% w/w) and the surfactant blend (5.0% w/w total, 1:1 ratio of Span 80 to non-ionic emulsifier). Stir gently at 20°C until completely homogeneous. Causality: The aprotic solvent limits free-water interaction within the oil core.

• Aqueous Phase Preparation: Prepare the bulk aqueous medium. Strictly verify the pH is between 4.5 and 5.5.

• Primary Emulsification: Slowly titrate the organic phase into the aqueous phase while utilizing a standard magnetic stirrer at 500 RPM for 10 minutes to form a coarse emulsion.

• High Shear Mixing (Critical Step): Transfer the coarse emulsion to a high-shear homogenizer. Process at 10,000 RPM for exactly 60 minutes. Maintain the vessel in an ice bath to ensure the temperature does not exceed 30°C. Causality: Extended high shear mixing minimizes droplet size (<200 nm), allowing surfactants to pack densely at the oil-water interface, drastically reducing the degradation rate from 30% to <5% over 14 days[8].

• Validation (Self-Correction):

  • Physical: Measure droplet size via Dynamic Light Scattering (DLS). Target: < 200 nm.

  • Chemical: Extract a 1 mL aliquot, break the emulsion with acetonitrile, and quantify Azadirachtin H recovery via HPLC-UV at 215 nm[9].

Fig 2: Step-by-step workflow for formulating stable Azadirachtin H O/W nanoemulsions.

Section 4: Troubleshooting & FAQs

Q: I am seeing unknown peaks in my HPLC-UV chromatogram during stability testing. What are they? A: The appearance of new peaks usually indicates the formation of degradation products. If your formulation was exposed to light, these are likely isomeric degradation products (epimers) resulting from photolysis[5]. If the formulation was exposed to alkaline pH or heat, the peaks represent hydrolysates (e.g., lactone derivatives formed via ester cleavage)[3]. Actionable Fix: Conduct a forced degradation study using HPLC-MS to obtain the mass-to-charge ratio (m/z) of the unknown peaks[5]. Ensure all glassware is amber-colored or foil-wrapped to eliminate photodegradation variables[5].

Q: My aqueous formulation shows rapid Azadirachtin H loss despite strict pH 5.0 buffering. What did I miss? A: If pH is controlled, the degradation is likely driven by either thermal stress during the mixing phase or insufficient surfactant coverage. High shear mixing generates significant kinetic heat. If you did not use a cooling jacket or ice bath during homogenization, the localized temperature may have exceeded 40°C, triggering thermal bond cleavage[4]. Alternatively, if your stirring time was too short (e.g., 15 minutes instead of 60 minutes), the oil droplets remain too large, leaving the Azadirachtin H exposed to the aqueous boundary layer[8].

Q: Can I store my aqueous Azadirachtin H stock solutions in the refrigerator to prevent hydrolysis? A: Refrigeration (4°C) slows down the kinetic rate of hydrolysis but does not stop it. Because water is a protic solvent, it will eventually degrade the molecule even at low temperatures[10]. For long-term storage of stock solutions, completely avoid water. Store Azadirachtin H in neutral, aprotic organic solvents or pure methanol at 4°C, where it remains stable for months[6].

References

• Stability of Azadirachtin in Solutions | PDF | High Performance Liquid Chrom
• Analysis of neem oils by LC-MS and degradation kinetics of azadirachtin-A in a controlled environment. Characterization of degradation products by HPLC-MS-MS - PubMed.
• Role of high shear mixing in improving stability and bio-efficacy of botanical oil in water formulation for early stage mosquito eradication - PMC.
• Azadirachtin-Based Insecticide: Overview, Risk Assessments, and Future Directions. Frontiers.
• Technical Support Center: Azadirachtin B Stability and Degrad
• Study on hydrolysis kinetics of azadirachtin and structure analysis of hydrolysate. South China Agricultural University (SCAU).
• US5001146A - Storage stable azadirachtin formulation - Google Patents.
• The Analysis of Azadirachtin in Two Commercial Formulations and Study - CABI Digital Library. CABI Digital Library.
• Storage stable azadirachtin formulation - European Patent Office - EP 0405291 A1.
• PURIFICATION OF AZADIRACHTIN VIA SILICA GEL COLUMN CHROMATOGRAPHY.

Sources

• 1. Frontiers | Azadirachtin-Based Insecticide: Overview, Risk Assessments, and Future Directions [frontiersin.org]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Study on hydrolysis kinetics of azadirachtin and structure analysis of hydrolysate [xuebao.scau.edu.cn]
• 4. Analysis of neem oils by LC-MS and degradation kinetics of azadirachtin-A in a controlled environment. Characterization of degradation products by HPLC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scribd.com [scribd.com]
• 7. US5001146A - Storage stable azadirachtin formulation - Google Patents [patents.google.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. repositori.ukwms.ac.id [repositori.ukwms.ac.id]
• 10. data.epo.org [data.epo.org]

Technical Support Center: Minimizing Epimerization of Azadirachtin H During Purification

Welcome to the Limonoid Isolation and Purification Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the structural fragility of complex tetranortriterpenoids extracted from Azadirachta indica (Neem).

Unlike Azadirachtin A, Azadirachtin H lacks a carbomethoxy group at the C-11 position, leaving a highly reactive cyclic hemiacetal system involving the C-19 hydroxymethyl group and the C-11 carbon[1]. This structural nuance makes Azadirachtin H exceptionally prone to epimerization—specifically, the irreversible conversion of the naturally occurring 11α-H epimer to the thermodynamically favored 11β-H artifact during extraction and chromatography[1].

The following guide provides the mechanistic causality, troubleshooting FAQs, and a self-validating protocol to preserve the structural integrity of Azadirachtin H.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does Azadirachtin H spontaneously epimerize during standard silica gel chromatography? A: The epimerization is driven by the thermodynamic instability of the native 11α-H configuration. In the presence of even trace amounts of acid or base (often found on the active surface of standard silica gel), the C-11 hemiacetal ring opens to form an aldehyde intermediate. When the ring re-closes, steric hindrance dictates that the molecule adopts the lower-energy 11β-H configuration[1]. Because this conversion is thermodynamically driven, the reverse conversion (11β-H to 11α-H) cannot be achieved under mild conditions[1].

Q2: How does my choice of extraction solvent inadvertently cause this epimerization? A: A common critical failure point is the use of aged halogenated solvents during liquid-liquid partitioning. Solvents like dichloromethane (DCM) or chloroform naturally degrade over time when exposed to light and ambient moisture, generating trace amounts of hydrochloric acid (HCl). This trace HCl acts as a potent catalyst for the hemiacetal ring-opening[1]. To prevent this, DCM must be freshly distilled or passed through basic alumina immediately prior to use.

Q3: How do I optimize my HPLC/MPLC mobile phase to stabilize the hemiacetal? A: Azadirachtin congeners are highly susceptible to pH drift. Kinetic studies demonstrate that azadirachtins are most stable in mildly acidic aqueous solutions, specifically between pH 4.0 and 6.0[2]. Unbuffered water in a reverse-phase methanol/water system can easily drift into alkaline or strongly acidic territories, accelerating degradation[3]. You must buffer your aqueous mobile phase (e.g., using dilute ammonium acetate adjusted to pH 4.5) to lock the molecule in its stable state[4][5].

Q4: What are the thermal limits during solvent evaporation? A: The activation energy for azadirachtin degradation is approximately 75 ± 9 kJ/mol[3]. Elevated temperatures provide the energy required to overcome the activation barrier for hemiacetal ring-opening. Therefore, heating extracts above 40°C during rotary evaporation will rapidly accelerate both epimerization and general skeletal degradation[3][4].

Part 2: Epimerization Kinetics & Stability Data

To guide your experimental parameters, the following table summarizes the quantitative stability thresholds for Azadirachtin H based on established degradation kinetics.

Parameter	Range	Epimerization/Degradation Risk	Mechanistic Consequence
pH	< 3.0	Critical	Acid-catalyzed hemiacetal protonation; rapid ring-opening and conversion to 11β-H[2][3].
pH	4.0 - 5.0	Minimal	Hemiacetal stabilized; native 11α-H configuration is maintained[2][4].
pH	> 7.0	High	Base-catalyzed deprotonation; rapid skeletal degradation and epimerization[2][5].
Temperature	< 30°C	Minimal	Insufficient thermal energy to overcome the 75 kJ/mol activation barrier for ring-opening[3][4].
Temperature	> 40°C	High	Exceeds activation energy; exponentially accelerates the rate of 11β-H formation[3].

Part 3: Logical Relationship of Epimerization

The diagram below illustrates the causality of the epimerization event, highlighting why strict pH control is the only way to prevent the formation of the thermodynamic artifact.

Fig 1. Logical relationship of the acid/base-catalyzed C-11 hemiacetal epimerization in Azadirachtin H.

Part 4: Self-Validating Purification Protocol

This step-by-step methodology is engineered to eliminate the environmental triggers of epimerization. By integrating strict thermal and pH control points, this workflow acts as a self-validating system for isolating the intact 11α-H epimer.

Step 1: Primary Extraction Extract defatted Azadirachta indica seed kernels using a 90:10 Methanol:Water mixture. Causality Check: Conduct this extraction strictly at room temperature (20-25°C) to prevent early-stage thermal degradation[4][6].

Step 2: Liquid-Liquid Partitioning Filter the methanolic extract and partition against an equal volume of Dichloromethane (DCM) to isolate the limonoid-rich fraction[4]. Critical Control Point (CCP): The DCM must be freshly distilled or neutralized over basic alumina prior to use to ensure the absolute absence of trace HCl[1].

Step 3: Solvent Evaporation Dry the pooled DCM fractions over anhydrous sodium sulfate[4]. Concentrate the extract using a rotary evaporator. Critical Control Point (CCP): The water bath temperature must strictly remain ≤ 30°C under high vacuum to prevent thermal ring-opening[3].

Step 4: MPLC/HPLC Purification Load the concentrated extract onto a reverse-phase C18 column (avoid normal-phase silica due to surface acidity). Elute using a Methanol-Water gradient[6]. Critical Control Point (CCP): Buffer the aqueous mobile phase to pH 4.5 using 10 mM ammonium acetate/acetic acid. This locks the hemiacetal in its stable state during the run[2][5].

Step 5: Lyophilization and Validation Monitor fractions via UV (214 nm) or ESI-MS in positive ion mode[6]. Immediately freeze-dry the fractions containing Azadirachtin H. Validation Check: Analyze an aliquot of the lyophilized powder via analytical HPLC. The presence of a single, sharp peak at the expected retention time for the 11α-H epimer—without a trailing shoulder indicative of the 11β-H epimer—validates that your pH and thermal controls were successful[1]. Store the final powder at -20°C in an amber vial.

Fig 2. Optimized purification workflow for Azadirachtin H highlighting critical control points.

Part 5: References

• Jarvis, A. P., et al. "Stability of the Natural Insecticide Azadirachtin in Aqueous and Organic Solvents." Pesticide Science, 1998. 2

• Govindachari, T. R., et al. "The 11α-H And 11β-H Epimers Of Azadirachtin H." Natural Product Research, 1996. 1

• "Process for preparing purified Azadirachtin in powder form from neem seeds and storage stable aqueous composition containing Azadirachtin." US Patent 5736145A. 4

• "The Analysis of Azadirachtin in Two Commercial Formulations and Study." Journal of Agricultural Research, CABI Digital Library, 2015. 5

• "Analysis of neem oils by LC-MS and degradation kinetics of azadirachtin-A in a controlled environment." PubMed, 2004.3

• "An Efficient Method for the Purification and Characterization of Nematicidal Azadirachtins A, B, and H, Using MPLC and ESIMS." ResearchGate. 6

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. scribd.com [scribd.com]
• 3. Analysis of neem oils by LC-MS and degradation kinetics of azadirachtin-A in a controlled environment. Characterization of degradation products by HPLC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US5736145A - Process for preparing purified Azadirachtin in powder form from neem seeds and storage stable aqueous composition containing Azadirachtin - Google Patents [patents.google.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. researchgate.net [researchgate.net]

removing interfering compounds in crude neem extract for azadirachtin H analysis

Troubleshooting, Methodologies, and FAQs for Advanced Limonoid Characterization

Welcome to the Technical Support Center for neem limonoid analysis. Isolating and quantifying minor congeners like Azadirachtin H from crude neem (Azadirachta indica) extracts presents significant analytical challenges. The matrix is highly complex, dominated by interfering triglycerides (neem oil) and massive concentrations of structurally similar congeners (Azadirachtin A and B)[1].

This guide provides researchers and drug development professionals with field-proven methodologies, diagnostic troubleshooting, and self-validating protocols to ensure high-fidelity Azadirachtin H analysis.

System Overview & Workflow

To successfully analyze Azadirachtin H, the sample preparation workflow must systematically strip away interfering compounds based on their physicochemical properties before the sample ever reaches the analytical column.

Workflow for the extraction, cleanup, and analysis of Azadirachtin H from crude neem seeds.

Section 1: Diagnostic FAQs & Troubleshooting

Q1: Why is my HPLC column experiencing rapid pressure buildup and signal suppression during Azadirachtin H LC-MS analysis? A: This is the hallmark of lipid fouling. Neem seeds contain approximately 40% hydrophobic oils. If the crude extract is not exhaustively defatted, triglycerides irreversibly bind to the C18 stationary phase. This reduces theoretical plates and causes severe ion suppression in the Electrospray Ionization (ESI) source. Causality & Fix: A single hexane wash is insufficient. You must implement a two-stage lipid removal: first, defat the solid seed kernel with n-hexane prior to methanol extraction[1]; second, subject the concentrated methanolic extract to a liquid-liquid partition against hexane using 95% aqueous methanol. The 5% water content increases the polarity of the methanolic phase, forcing residual non-polar lipids into the hexane layer without precipitating the azadirachtins.

Q2: Azadirachtin H is co-eluting as a shoulder on the Azadirachtin A peak. How can I resolve them? A: Azadirachtin A typically constitutes the vast majority of the total azadirachtin fraction, whereas Azadirachtin H is a minor congener[1]. Because their polarities are nearly identical, the massive concentration of Azadirachtin A causes local column saturation and peak tailing that engulfs the closely eluting Azadirachtin H signal. Causality & Fix: Do not rely solely on analytical HPLC for separation. Pre-fractionate the extract using Medium-Pressure Liquid Chromatography (MPLC)[1] or Solid-Phase Extraction (SPE) with graphitized carbon black[2]. For the HPLC method, switch from a steep gradient to a shallow, isocratic-leaning gradient (e.g., 27.5:72.5 water:acetonitrile)[2] to maximize the selectivity factor ( α ) between the congeners.

Q3: Should I use ESI or APCI for the mass spectrometric detection of Azadirachtin H? A: Electrospray Ionization (ESI) in positive ion mode is highly recommended over Atmospheric Pressure Chemical Ionization (APCI)[3]. Causality & Fix: Azadirachtins are large, highly oxygenated, and thermally labile tetranortriterpenoids. APCI requires higher vaporization temperatures, which can induce thermal degradation and complex in-source fragmentation. ESI provides a softer ionization, yielding intact sodium adducts [M+Na]+ or protonated molecules [M+H]+ that serve as reliable precursor ions for Multiple Reaction Monitoring (MRM)[4].

Section 2: Quantitative Data & Compound Profiling

To optimize your chromatography, it is critical to understand the physicochemical properties of your target analyte relative to the matrix interferences.

Table 1: Physicochemical and Chromatographic Profile of Neem Limonoids

Compound	Role in Matrix	Monoisotopic Mass (Da)	Relative Polarity	Typical Elution Order (C18)
Triglycerides	Major Interferent	>800	Very Low	Retained (Causes Column Fouling)
Nimbin / Salannin	Minor Interferent	540.23 / 596.29	Low	Late Eluting
Azadirachtin A	Major Congener	720.27	High	Mid-Eluting (High co-elution risk)
Azadirachtin B	Minor Congener	662.25	High	Mid-Eluting
Azadirachtin H	Target Analyte	662.25	High	Mid-Eluting

Section 3: Validated Experimental Protocols

Protocol 1: Exhaustive Defatting and Primary Extraction

Self-Validating Step: The final hexane partition should leave no oily residue upon evaporation. If oil remains, repeat step 5.

• Maceration: Grind 500 g of dried neem seed kernels to a fine powder (0.2 - 2.4 mm particle size).

• Primary Defatting: Extract the powder with 4 × 500 mL of n-hexane at 25 °C under constant agitation. Filter and discard the hexane (which contains the bulk neem oil)[1].

• Limonoid Extraction: Extract the defatted seed cake (marc) with 4 × 500 mL of HPLC-grade methanol[1].

• Concentration: Pool the methanolic extracts and evaporate under reduced pressure at <40 °C to one-fourth of the original volume. Note: Exceeding 40 °C risks thermal degradation of Azadirachtin H[3].

• Secondary Partitioning: Add water to the concentrate to achieve a 95% aqueous methanol solution. Partition this mixture against 250 mL of n-hexane in a separatory funnel. Collect the lower aqueous-methanol phase and discard the upper hexane phase[1].

Protocol 2: MPLC / SPE Cleanup for Azadirachtin H Enrichment

• Preparation: Load the concentrated aqueous-methanol extract onto a reverse-phase MPLC column or a graphitized carbon SPE cartridge[1][2].

• Washing: Elute weakly retained polar impurities (carbohydrates, proteins) with 10% methanol in water.

• Elution: Apply a step gradient of methanol-water. Collect fractions eluting between 40% and 60% methanol, which contain the enriched azadirachtin congeners (A, B, and H)[1].

• Validation: Spot fractions on a TLC plate and develop with a mobile phase of toluene-ethyl acetate-formic acid (5:4:0.5 v/v). Visualize with vanillin-sulfuric acid reagent at 667 nm to confirm the presence of azadirachtins (Rf ~ 0.4) before proceeding to HPLC[2].

Protocol 3: HPLC-ESI-MS/MS Quantification

• Column Selection: Use a high-resolution C18 analytical column (e.g., 250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Utilize an isocratic or shallow gradient of Water:Acetonitrile (e.g., 27.5:72.5 v/v) at a flow rate of 1.0 mL/min to maximize resolution between Azadirachtin A and H[2].

• Detection: Operate the mass spectrometer in ESI positive mode. Monitor the sodium adduct [M+Na]+ transitions for highly selective quantification of Azadirachtin H[4].

• Column Maintenance: Post-run, flush the column with 100% acetonitrile for 15 minutes to elute strongly retained non-polar limonoids like nimbin and salannin, preventing baseline drift in subsequent runs[2].

References

• Title: An Efficient Method for the Purification and Characterization of Nematicidal Azadirachtins A, B, and H, Using MPLC and ESIMS Source: Journal of Agricultural and Food Chemistry - ACS Publications URL: [Link]

• Title: Analysis of neem oils by LC-MS and degradation kinetics of azadirachtin-A in a controlled environment. Characterization of degradation products by HPLC-MS-MS Source: PubMed URL: [Link]

• Title: Quality Control And Standardization Of Azadirachtin In Herbal Medicines By Spectroscopic And Chromatographic Techniques Source: IJCRT.org URL: [Link]

• Title: A Simple and Selective Method for the Measurement of Azadirachtin and Related Azadirachtoid Levels in Fruits and Vegetables Using Liquid Chromatography Electrospray Ionization Tandem Mass Spectrometry Source: Journal of Agricultural and Food Chemistry - ACS Publications URL: [Link]

• Title: FAO Specifications and Evaluations for Agricultural Pesticides - AZADIRACHTIN Source: FAO.org URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ijcrt.org [ijcrt.org]
• 3. Analysis of neem oils by LC-MS and degradation kinetics of azadirachtin-A in a controlled environment. Characterization of degradation products by HPLC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: The Effect of pH on Azadirachtin H Stability

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Azadirachtin H. This guide provides in-depth answers to frequently asked questions and troubleshooting advice regarding the critical role of pH in the stability of Azadirachtin H. Understanding and controlling pH is paramount to ensuring the integrity, reproducibility, and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for the stability of Azadirachtin H in aqueous solutions?

Azadirachtin H exhibits its greatest stability in mildly acidic aqueous solutions.[1][2] The optimal pH range is generally considered to be between pH 4.0 and 6.0 .[1][3][4] Within this window, the rate of hydrolytic degradation is minimized, preserving the structural integrity of the molecule for a longer duration at room temperature.[2] Formulations for commercial use are often adjusted to a pH between 3.5 and 6.0 to enhance storage stability.[5]

Q2: My Azadirachtin H solution is degrading rapidly. Why is pH the primary suspect?

Azadirachtin H is a complex tetranortriterpenoid with numerous oxygen-bearing functional groups, including multiple carboxylic esters, an enol ether, acetal, and hemiacetal.[6] These groups are highly susceptible to hydrolysis, a chemical reaction that breaks down the molecule in the presence of water. The rate of this hydrolysis is profoundly influenced by pH.

• Alkaline Conditions (pH > 7): Hydrolysis is dramatically accelerated in basic environments.[3][7] As the pH increases, the concentration of hydroxide ions (OH⁻) rises. These ions act as potent nucleophiles, attacking the electrophilic carbonyl carbons of the ester groups, leading to rapid cleavage of the molecule. This degradation is so significant that at pH 9, the chemical can be completely degraded within three days, and the half-life at pH 10 can be as short as a few minutes.[4][8]

• Strongly Acidic Conditions (pH < 4): While most stable in the pH 4-6 range, azadirachtin is also unstable under extreme acidic conditions.[9] The presence of a high concentration of hydronium ions (H₃O⁺) can catalyze the hydrolysis of its ester and ether linkages. Under very acidic conditions (e.g., pH 2.0), a lactone derivative of azadirachtin has been identified as a degradation product.[3]

Therefore, if you observe unexpected degradation, the first step is always to verify the pH of your solution.

Caption: Logical relationship between pH and Azadirachtin H stability.

Q3: How does temperature interact with pH to affect stability?

Temperature is a critical factor that exacerbates the effects of pH. The degradation of Azadirachtin H accelerates as temperature increases, regardless of the pH.[3] However, this effect is most pronounced in non-optimal pH ranges. For instance, the rate of hydrolysis at pH 7.0 is significantly faster at 35°C compared to 25°C.[3] The activation energy for the hydrolysis of azadirachtin at pH 7.0 has been calculated to be 103 kJ mol⁻¹, indicating a substantial temperature dependence.[7]

Key Takeaway: For maximum stability, not only should the pH be maintained between 4 and 6, but solutions should also be stored at reduced temperatures (e.g., 4°C) to slow down kinetic processes.

Troubleshooting Guide

Issue: Inconsistent results in bioassays or analytical measurements.

• Possible Cause: Degradation of Azadirachtin H due to unbuffered or incorrectly buffered solutions. Natural waters or standard laboratory water can have a pH that drifts, often becoming slightly alkaline (pH > 7) upon exposure to air, which accelerates degradation.[7]

• Troubleshooting Steps:

  • Always use a buffer: Prepare all aqueous solutions of Azadirachtin H in a suitable buffer system (e.g., acetate or phosphate buffer) to maintain the pH within the optimal 4.0-6.0 range.

  • Verify pH: Use a calibrated pH meter to confirm the pH of your final solution after all components have been added.

  • Prepare Fresh: Prepare solutions fresh for each experiment whenever possible. If storage is necessary, store at 4°C in the dark and re-verify the concentration before use.

Issue: Loss of active compound in a formulation during storage.

• Possible Cause: The solvent system and pH are destabilizing the molecule. Protic solvents, especially water, facilitate hydrolysis.[5]

• Troubleshooting Steps:

  • Assess Solvent System: If possible, consider using formulations with a higher percentage of aprotic solvents (solvents that do not donate protons, e.g., propyl acetate, 2-butanone) and minimal water content.[1][5]

  • Control Water Content: For solid formulations, ensure that the water content is below 1% and the presence of volatile polar solvents is minimized (less than 5%).[10]

  • pH Adjustment: Ensure the final pH of the formulation is adjusted to between 4.0 and 6.0.[5]

Quantitative Data Summary

The stability of Azadirachtin is often quantified by its half-life (t½) or dissipation time (DT50), which is the time required for 50% of the compound to degrade. The following table consolidates data from literature to illustrate the profound impact of pH and temperature.

pH	Temperature (°C)	Half-Life (t½) / Dissipation Time (DT50)	Reference(s)
4.0	20	19.2 - 38.3 days	[8][11]
6.0	25	24.68 days	[3]
6.0	35	13.69 days	[3]
6.0	45	2.36 days	[3]
7.0	20	12.9 - 30.5 days	[8][11]
7.0	25	9.35 days	[3]
7.0	35	6.51 days	[3]
8.0	35	14.86 hours	[3]
10.0	20	~2 hours	[8]
10.0	35	0.033 hours (~2 minutes)	[3]

Note: Half-life values can vary based on the specific buffer system, presence of other formulation components like surfactants, and the initial concentration.

Experimental Protocol: pH Stability Assessment of Azadirachtin H

This protocol outlines a typical workflow for determining the stability of Azadirachtin H at different pH values using High-Performance Liquid Chromatography (HPLC).

Objective: To quantify the degradation rate of Azadirachtin H in buffered aqueous solutions at various pH levels over time.

Materials:

• Azadirachtin H standard (high purity)

• HPLC-grade methanol and water

• Buffer salts (e.g., sodium acetate, sodium phosphate monobasic and dibasic)

• Acids/Bases for pH adjustment (e.g., acetic acid, phosphoric acid, sodium hydroxide)

• Volumetric flasks, pipettes, and vials

• Calibrated pH meter

• HPLC system with a C18 column and UV detector

Workflow Diagram:

Caption: Workflow for pH stability testing of Azadirachtin H.

Step-by-Step Methodology:

• Buffer Preparation:

  • Prepare a series of buffer solutions at the desired pH values (e.g., pH 4, 6, 7, and 9). Use appropriate buffer systems (e.g., 0.05 M acetate for pH 4 & 6; 0.05 M phosphate for pH 7 & 9).

  • Adjust the final pH of each buffer solution accurately using a calibrated pH meter.[4]

• Stock Solution Preparation:

  • Accurately weigh a known amount of Azadirachtin H standard and dissolve it in HPLC-grade methanol to prepare a concentrated stock solution (e.g., 1000 µg/mL).

• Sample Preparation:

  • For each pH condition, pipette a small volume of the methanolic stock solution into a volumetric flask and dilute with the corresponding buffer to achieve the final target concentration (e.g., 10 µg/mL). The final methanol concentration should be kept low (<1%) to minimize its effect on the aqueous hydrolysis.

  • Prepare triplicate samples for each pH value.

• Incubation:

  • Dispense the prepared samples into sealed amber glass vials to protect from light.

  • Incubate the vials at a constant, controlled temperature (e.g., 25°C or 35°C).

• Time-Point Sampling:

  • Immediately after preparation (t=0), and at predetermined intervals (e.g., 1, 3, 7, 14, 21, and 28 days), withdraw an aliquot from each vial. The sampling frequency should be higher for conditions where degradation is expected to be rapid (e.g., pH 9).

  • Immediately analyze the t=0 samples to establish the initial concentration.

• HPLC Analysis:

  • Method: Use a validated HPLC method. A typical method involves a C18 reversed-phase column with an isocratic or gradient mobile phase of methanol and water (e.g., 80:20 v/v).[6]

  • Detection: Set the UV detector to a wavelength between 215 nm and 222 nm for optimal sensitivity.[6][12]

  • Quantification: Inject the samples and integrate the peak area corresponding to Azadirachtin H.

• Data Analysis:

  • For each pH value, plot the natural logarithm of the Azadirachtin H concentration (or peak area) versus time.

  • If the degradation follows pseudo-first-order kinetics, the plot will be linear.[7]

  • The slope of the line will be equal to the negative degradation rate constant (-k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k .

References

• Azadirachtin-Based Insecticide: Overview, Risk Assessments, and Future Directions. (2021). Frontiers in Agronomy.
• Hydrolysis of Azadirachtin in Buffered and Natural Waters. (N.D.). American Chemical Society.
• Study on hydrolysis kinetics of azadirachtin and structure analysis of hydrolysate. (2017). Journal of Environmental Entomology.
• Chemistry, bioactivities, extraction and analysis of azadirachtin: State-of-the-art. (N.D.). ScienceDirect.
• Storage stable azadirachtin formulation. (1991). Google Patents.
• STABILIZATION OF AZADIRACHTIN IN NEEM OIL USING PROSOPISJULIFLORA(LEGUMINOSEAE) AS A BOTANICAL SYNERGIST. (2017). ResearchGate.
• The Analysis of Azadirachtin in Two Commercial Formulations and Study. (2015). CABI Digital Library.
• INSTRUMENTAL METHOD DEVELOPMENT AND STABILITY STUDY OF AZADIRACHTIN IN HERBAL INSECTICIDE. (2023). IJCRT.org.
• Preparation and Characterization of Azadirachtin Alginate-Biosorbent Based Formulations: Water Release Kinetics and Photodegradation Study. (2015). ACS Publications.
• Evaluation of azadirachtin stability in neem-microencapsulated... (N.D.). ResearchGate.
• Kinetics of Azadirachtin Hydrolysis in Model Aquatic Systems by High-Performance Liquid Chromatography. (2006). Taylor & Francis.
• Physical and chemical stability test of neem oil cream (Azadirachta indica) using high-performance liquid chromatography. (2021). Universitas Indonesia.
• Stability of azadirachtin-containing solid. (1997). Google Patents.
• Role of high shear mixing in improving stability and bio-efficacy of botanical oil in water formulation for early stage mosquito eradication. (2020). PMC.
• physical and chemical stability test of neem oil cream (azadirachta indica) using high-performance liquid chromatography. (2021). ResearchGate.
• Stability of Azadirachtin in Solutions. (N.D.). Scribd.
• Rapid and Sensitive Analysis of Azadirachtin and Related Triterpenoids from Neem (Azadirachta Indica) by High-performance Liquid Chromatography-atmospheric Pressure Chemical Ionization Mass Spectrometry. (2025). ResearchGate.
• Analysis of neem oils by LC-MS and degradation kinetics of azadirachtin-A in a controlled environment. Characterization of degradation products by HPLC-MS-MS. (N.D.). PubMed.
• Analysis of neem oils by LC-MS and degradation kinetics of azadirachtin-A in a controlled environment - Characterization of degradation products by HPLC-MS-MS. (N.D.). ResearchGate.
• An HPLC Method for Determination of Azadirachtin Residues in Bovine Muscle. (N.D.). SciSpace.

Sources

• 1. Frontiers | Azadirachtin-Based Insecticide: Overview, Risk Assessments, and Future Directions [frontiersin.org]
• 2. scribd.com [scribd.com]
• 3. Study on hydrolysis kinetics of azadirachtin and structure analysis of hydrolysate [xuebao.scau.edu.cn]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. US5001146A - Storage stable azadirachtin formulation - Google Patents [patents.google.com]
• 6. ijcrt.org [ijcrt.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tandfonline.com [tandfonline.com]
• 9. recipp.ipp.pt [recipp.ipp.pt]
• 10. US5635193A - Stability of azadirachtin-containing solid - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]

Reference Data & Comparative Studies

The Comparative Efficacy of Azadirachtin A and Azadirachtin H: A Technical Guide for Agrochemical Development

Executive Context: The Limonoid Paradigm

Azadirachtin, a highly complex tetranortriterpenoid extracted from the 1, remains the gold standard for botanical insecticides[1]. While "azadirachtin" is a collective term for a diverse group of limonoids, Azadirachtin A is universally recognized as the lead marker compound due to its high natural abundance and potent insecticidal activity[1][2].

However, during formulation storage and environmental exposure, Azadirachtin A undergoes structural degradation. The most prominent pathway is the hydrolysis of the acetyl group at the C3 position, which yields the metabolite Azadirachtin H [2]. For drug development professionals and formulation scientists, understanding the comparative potency of these two congeners is critical. Does the degradation to Azadirachtin H signify a total loss of product efficacy, or does it merely shift the bioactivity profile?

Structural Dynamics and Mechanism of Action

Azadirachtin A acts primarily as an insect growth regulator (IGR) and a potent antifeedant[3]. It disrupts the insect endocrine system by interfering with ecdysone, effectively preventing molting in larval stages, while simultaneously triggering chemoreceptors that inhibit feeding[4].

Azadirachtin H shares the core polycyclic limonoid framework but lacks the C3-acetyl group[2]. This minor structural modification reduces its binding affinity to certain insect endocrine targets, leading to a measurable drop in insecticidal potency[3]. Surprisingly, however, this same structural shift significantly enhances its efficacy against phytopathogenic fungi[5].

Structural degradation of Azadirachtin A to H and their divergent primary biological targets.

Comparative Efficacy: Quantitative Data Analysis

Extensive bioassays reveal a clear divergence in the biological targets of these two congeners. While Azadirachtin A dominates in insecticidal and antifeedant applications (effective against over 400 insect species, including Plutella xylostella and Spodoptera littoralis)[3], Azadirachtin H exhibits superior fungitoxicity against agricultural pathogens like Rhizoctonia solani and Sclerotium rolfsii[5].

Table 1: Comparative Potency Profile of Azadirachtin A vs. Azadirachtin H

Target Organism	Biological Category	Assay Metric	Azadirachtin A	Azadirachtin H	Efficacy Shift
Plutella xylostella	Insect (Lepidoptera)	LD50 (96h)	0.75 – 1.2 µg/g	2.5 – 3.92 µg/g	A > H (Aza A is highly potent)[3]
Rhizoctonia solani	Phytopathogenic Fungus	EC50	> 100 ppm	63.7 ppm	H > A (Aza H is highly fungitoxic)[5]
Sclerotium rolfsii	Phytopathogenic Fungus	EC50	> 100 ppm	43.9 ppm	H > A (Aza H is the most active)[5]
Rotylenchulus reniformis	Nematode	EC50	119.1 ppm	141.2 ppm	A > H (Comparable, A slightly better)[5]
Caenorhabditis elegans	Nematode	Mortality (24h at 200 ppm)	56%	65%	H > A (Comparable, H slightly better)[5]

Note: Data synthesized from standardized MPLC-purified congener bioassays.

Experimental Methodology: Isolation and Bioassay Validation

To ensure self-validating and reproducible results, researchers must evaluate pure congeners rather than commercial technical concentrates (which contain variable ratios of A, B, H, and other limonoids)[1]. The following protocol outlines the gold-standard workflow for comparative testing.

Step-by-step workflow from neem extraction to MPLC purification and bioassay quantification.

Protocol 1: Reverse-Phase MPLC Purification

• Causality : Crude methanolic extracts contain a complex matrix of tetranortriterpenoids. Medium-Pressure Liquid Chromatography (MPLC) using a reverse-phase system provides the high-resolution separation required to isolate Azadirachtin A and H without degrading their fragile polycyclic structures[5].

• Step-by-Step Action :

  • Prepare an Azadirachtin A-enriched concentrate (approx. 60% a.i.) from defatted A. indica seed kernels using 5[6].

  • Load the concentrate onto an RP-8 or RP-18 MPLC column.

  • Elute using a methanol-water solvent system (e.g., 50:50 v/v) at a controlled flow rate (e.g., 2 mL/min)[7].

  • Collect fractions based on UV absorbance.

• Validation Check : Subject the isolated fractions to Electrospray Ionization Mass Spectrometry (ESIMS) in positive ion mode. The unique mass spectral fragmentation patterns will confirm the presence of the C3-acetyl group (Azadirachtin A) or its absence (Azadirachtin H)[5].

Protocol 2: Comparative Fungicidal Assay (Poisoned Food Technique)

• Causality : Because Azadirachtin H demonstrates unique fungitoxicity, direct incorporation into the agar medium ensures uniform exposure to the growing fungal mycelia, providing a highly accurate EC50[5].

• Step-by-Step Action :

  • Prepare standard Potato Dextrose Agar (PDA) medium.

  • Incorporate purified Azadirachtin A and Azadirachtin H into separate PDA batches at serial concentrations (e.g., 10, 25, 50, 100, and 200 ppm).

  • Pour the plates and allow them to solidify.

  • Inoculate the center of each plate with a 5 mm mycelial plug of R. solani or S. rolfsii taken from the periphery of an actively growing culture.

  • Incubate at 25°C for 7 days.

• Validation Check : Measure the radial mycelial growth of the treatment plates against a solvent-only control. Calculate the EC50 using probit analysis to ensure statistical homogeneity[5].

Formulation Stability and Regulatory Implications

From a regulatory standpoint, authorities like the European Food Safety Authority (EFSA) and FAO evaluate Azadirachtin A as the lead active compound for efficacy and risk assessment[1][2]. However, the inevitable hydrolysis of Azadirachtin A into Azadirachtin H during shelf-life storage presents a unique paradigm.

The empirical data proves that this degradation does not render the formulation inert. Instead, it transitions the product's primary bioactivity from a pure insecticidal/antifeedant profile to a dual-action insecticidal and fungicidal profile[2][5]. For drug development professionals, this means that formulations experiencing partial degradation to Azadirachtin H may actually gain value as integrated pest and disease management (IPDM) solutions, offering secondary protection against soil-borne phytopathogenic fungi.

References

• An Efficient Method for the Purification and Characterization of Nematicidal Azadirachtins A, B, and H, Using MPLC and ESIMS Journal of Agricultural and Food Chemistry - ACS Publications5

• Insecticidal Triterpenes in Meliaceae: Plant Species, Molecules and Activities: Part Ⅰ (Aphanamixis-Chukrasia) MDPI 3

• Peer review of the pesticide risk assessment of the active substance azadirachtin (Margosa extract) PMC / European Food Safety Authority (EFSA) 2

• Mode of action of Azadirachtin: A natural insecticide International Research Journal of Biological Sciences 4

• FAO Specifications and Evaluations for Agricultural Pesticides - AZADIRACHTIN Food and Agriculture Organization of the United Nations (FAO) 1

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. isca.me [isca.me]
• 5. pubs.acs.org [pubs.acs.org]
• 6. (PDF) An Efficient Method for the Purification and Characterization of Nematicidal Azadirachtins A, B, and H, Using MPLC and ESIMS [academia.edu]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Synergistic Effects of Azadirachtin H with Other Botanical Insecticides

This guide provides an in-depth technical comparison of the synergistic bioactivity observed when Azadirachtin H, a potent tetranortriterpenoid from the neem tree (Azadirachta indica), is combined with other classes of botanical insecticides. As the demand for effective and sustainable pest management solutions grows, understanding and leveraging synergistic interactions is paramount for developing next-generation biopesticides with enhanced efficacy and reduced environmental impact. This document is intended for researchers, scientists, and formulation experts in the field of crop protection and drug development.

Introduction: The Principle of Synergy in Botanical Formulations

Azadirachtin is a cornerstone of modern biopesticides, renowned for its multifaceted modes of action, primarily as a potent antifeedant and an insect growth disruptor (IGD).[1] It structurally mimics the insect molting hormone ecdysone, thereby interfering with the endocrine system, blocking the molting process, and disrupting metamorphosis.[2][3][4] While several analogues of azadirachtin exist, Azadirachtin A is the most abundant and studied; however, the principles of its synergistic action can be extrapolated to other potent analogues like Azadirachtin H.[5]

The core objective of creating insecticide mixtures is to achieve synergy , an interaction where the combined effect of two or more compounds is greater than the sum of their individual effects. This contrasts with an additive effect (sum of individual effects) or an antagonistic effect (combined effect is less than the sum). Leveraging synergy allows for the development of formulations that can:

• Increase the mortality rate of target pests.

• Broaden the spectrum of controlled pests.

• Reduce the required concentration of active ingredients, lowering costs and environmental load.

• Mitigate the development of insecticide resistance by employing multiple modes of action.[6]

This guide will dissect the experimental evidence for the synergistic effects of azadirachtin with key botanical insecticides, detail the protocols for evaluating these interactions, and provide a framework for future research.

The Mechanistic Rationale for Azadirachtin Synergy

Azadirachtin's primary mechanism involves blocking the synthesis and release of crucial developmental hormones, such as the prothoracicotropic hormone (PTTH), leading to a failure in ecdysis (molting).[3][4] This disruption of the insect's life cycle is a powerful, albeit sometimes slow-acting, control method. Its secondary actions as a feeding deterrent and oviposition inhibitor further contribute to its efficacy.[1][6]

The rationale for combining azadirachtin with other botanicals stems from targeting multiple physiological systems simultaneously. By pairing Azadirachtin's growth-regulating properties with a fast-acting neurotoxin or a respiratory inhibitor, the resulting formulation can deliver both immediate knockdown and long-term population control.

Caption: Multi-faceted mode of action of Azadirachtin.

Comparative Analysis of Synergistic Combinations

Experimental data supports the enhanced efficacy of Azadirachtin when combined with several classes of botanical insecticides. Below is a comparative analysis of key combinations.

Azadirachtin + Pyrethrins

Pyrethrins, derived from Chrysanthemum cinerariaefolium, are fast-acting neurotoxins that work by modulating sodium channels in insect nerve cells, causing paralysis ("knockdown").[6] This mode of action is highly complementary to the slower, developmental effects of azadirachtin.

Experimental Evidence: Research and patent literature demonstrate a significant synergistic relationship. The addition of azadirachtin and clarified neem oil to pyrethrum formulations has been shown to enhance its activity, potentially reducing or eliminating the need for the synthetic synergist Piperonyl Butoxide (PBO).[1][7] In one study, a combination of Azadirachtin and Pyrethrin was significantly more effective against the larvae of the diamondback moth (Plutella xylostella) than either compound used alone.[4]

Data Summary: Azadirachtin & Pyrethrum against Greenhouse Whitefly Adults

Pyrethrum (%)	Azadirachtin (%)	Clarified Neem Oil (%)	PBO (%)	Observed Mortality (%)
0.011	0	0	0.45	~59% (Commercial Standard)
0.011	0.0002	0	0.45	~58% (No Synergy)
0.011	0.0008	0.075	0.45	>75% (Synergy Observed)

Data synthesized from U.S. Patent 5,679,662.[7]

Proposed Mechanism of Synergy: Azadirachtin's antifeedant and growth-disrupting properties weaken the insect, making it more vulnerable to the neurotoxic effects of pyrethrins. The combination provides a "one-two punch" of rapid knockdown and long-term developmental failure.[6]

Azadirachtin + Rotenone

Rotenone, extracted from the roots of Derris species, is a potent inhibitor of cellular respiration, specifically targeting Complex I of the mitochondrial electron transport chain.[8]

Experimental Evidence: A study investigating the combination of neem seed oil (containing azadirachtin) and rotenone extract against Plutella xylostella demonstrated a clear synergistic effect. The combination yielded higher mortality than the individual components at the same concentration.[8]

Data Summary: Azadirachtin & Rotenone against Plutella xylostella

Treatment (at 0.03% concentration)	Observed Mortality (%)
Rotenone alone	75.13%
Azadirachtin (Neem Oil) alone	80.03%
Rotenone + Azadirachtin (1:1)	84.13%

Data from a study on the inhibition of Plutella xylostella.[8]

Proposed Mechanism of Synergy: The combination of metabolic inhibition by rotenone and hormonal disruption by azadirachtin places immense physiological stress on the insect, leading to a more rapid and comprehensive lethal effect.

Azadirachtin + Essential Oils

Essential oils are complex mixtures of volatile compounds that can exhibit a range of insecticidal actions, including neurotoxicity, repellency, and fumigant effects.[9]

Experimental Evidence: A combination of azadirachtin and essential oil from Citrus limonum was tested against the grain weevil, Sitophilus granarius, and found to have a significant synergistic interaction, enhancing both mortality and repellency.[10] The potential for synergy with essential oil components like linalool and borneol has also been noted.[1][3]

Proposed Mechanism of Synergy: The varied modes of action of essential oil components can complement azadirachtin's effects. For example, the neurotoxic or fumigant action of an essential oil can provide immediate control while azadirachtin ensures that any surviving larvae fail to develop.

Azadirachtin + Saponins

Saponins are glycosides found in many plants that have surfactant-like properties. While they can have their own insecticidal effects, their primary synergistic contribution is often physical.

Experimental Evidence: A study on plant-parasitic nematodes found that saponins from Madhuca indica (Mahua) potentiated the activity of azadirachtin. A 3:1 mixture of azadirachtin to mahua saponin was significantly more effective at inhibiting nematode movement than either component alone.[5]

Data Summary: Azadirachtin & Saponins against M. incognita (Nematode)

Treatment	LC50 (µg/mL)
M. indica Saponin	220
Azadirachtin + M. indica Saponin (3:1)	120.1

Data from a study on synergistic interactions against nematodes.[5]

Proposed Mechanism of Synergy: The study suggests that the surfactant properties of saponins lower the surface tension, facilitating the penetration of azadirachtin through the nematode's cuticle, thereby increasing its bioavailability at the target site.[5]

Experimental Protocols for Synergy Evaluation

To validate claims of synergy, rigorous and repeatable bioassays are essential. The following section details a standardized workflow and a common bioassay protocol.

General Workflow for Synergy Assessment

The process involves determining the dose-response of individual components, testing mixtures, calculating the expected additive response, and statistically comparing it to the observed response.

Caption: Standardized workflow for evaluating insecticide synergy.

Protocol: Leaf Dip Bioassay for Lepidopteran Larvae

This method is standard for assessing the efficacy of insecticides against chewing insects like Plutella xylostella.[11]

Objective: To determine the lethal concentration (LC50) of individual and combined insecticides.

Materials:

• Test insecticides (Azadirachtin H, Botanical Extract B).

• Solvent (e.g., acetone with 0.1% Triton X-100 as a surfactant).

• Cabbage or broccoli leaves (untreated).

• Third-instar larvae of the target pest.

• Petri dishes with moistened filter paper.

• Forceps, beakers, micropipettes.

Methodology:

• Preparation of Stock Solutions: Prepare stock solutions of Azadirachtin H and the second botanical insecticide in the chosen solvent.

  • Causality: A solvent is necessary to dissolve the active ingredients for uniform application. A surfactant like Triton X-100 ensures even spreading on the waxy leaf surface.

• Serial Dilutions: Create a series of 5-7 serial dilutions for each individual insecticide to establish a dose-response curve. Prepare the desired mixture ratio (e.g., 1:1) at various concentrations.

• Leaf Dipping: Using forceps, dip a leaf disc (approx. 5 cm diameter) into each dilution for 10-15 seconds. A control group is dipped in the solvent-surfactant solution only.

  • Causality: This method simulates the exposure of a chewing insect to a treated leaf surface.

• Drying: Allow the treated leaf discs to air-dry completely in a fume hood for approximately 1-2 hours.

• Insect Introduction: Place one dried leaf disc into each petri dish. Introduce 10-15 third-instar larvae into each dish.

• Incubation: Seal the petri dishes and incubate them at controlled conditions (e.g., 25°C, 65% RH, 16:8 L:D photoperiod).

• Mortality Assessment: Record larval mortality at 24, 48, and 72 hours. Larvae are considered dead if they cannot move when prodded with a fine brush.

  • Causality: Multiple time points are crucial, especially for slow-acting IGRs like azadirachtin.

• Data Analysis:

  • Correct for control mortality using Abbott's formula: Corrected % Mortality = [(% Mortality in Treatment - % Mortality in Control) / (100 - % Mortality in Control)] * 100.[12]

  • Perform probit analysis on the dose-response data to calculate the LC50 values for each individual insecticide and the mixture.

  • Calculate the expected LC50 of the mixture assuming simple additive action and compare it to the observed LC50 to determine the nature of the interaction (synergistic, additive, or antagonistic). A Co-Toxicity Coefficient (CTC) can also be calculated.[13]

Conclusion and Future Directions

The experimental evidence strongly supports the existence of synergistic interactions between azadirachtin and other botanical insecticides, including pyrethrins, rotenone, certain essential oils, and saponins. These combinations offer a scientifically robust strategy for enhancing pest control efficacy within an Integrated Pest Management (IPM) framework.[1] The multi-target approach not only improves performance but is also a critical tool for resistance management.

However, significant knowledge gaps remain. Future research should focus on:

• Expanding the Range of Combinations: Systematic screening of azadirachtin with a wider array of botanical extracts and their purified active compounds is needed.[1][3]

• Elucidating Molecular Mechanisms: While phenomenological evidence of synergy exists, further research is required to understand the precise molecular and physiological mechanisms underpinning these interactions.

• Field Validation: Laboratory findings must be validated through rigorous field trials to assess performance under real-world environmental conditions and against diverse pest populations.

• Formulation Technology: Developing stable and effective co-formulations of these botanical mixtures is crucial for their commercial viability and practical application in agriculture.

By continuing to explore and understand these synergistic relationships, the scientific community can unlock the full potential of botanical insecticides, paving the way for more sustainable and effective pest management solutions.

References

• Bioassays Methods for Evaluating Insecticide Toxicity: Principles, Methods, and Consider
• Azadirachtin-Based Insecticide: Overview, Risk Assessments, and Future Directions. (2021). Journal of Agricultural and Food Chemistry.
• Synergistic use of azadirachtin and pyrethrum. (1997).
• SYNERGISTIC EFFICACY OF BOTANICAL INSECTICIDE, AZADIRACHTIN AND A SYNTHETIC INSECTICIDE, CYPERMETHRIN AGAINST STORED PRODUCT PES. (n.d.). JETIR.org.
• Procedures for calculating and differentiating synergism and antagonism in action of fungicide mixtures. (n.d.).
• Evaluation of Different Mode of Action Insecticides for the Control of Bemisia tabaci; Enhancement of Pesticide Efficacy. (2024). MDPI.
• AZADIRACHTIN - EXTOXNET PIP. (n.d.). Extension Toxicology Network.
• PROCESS FOR RECEIVING AND EVALUATING DATA SUPPORTING ASSERTIONS OF GREATER THAN ADDITIVE (GTA) EFFECTS IN MIXTURES OF PESTICIDE. (n.d.).
• Investigation of the combination of neem seed oid and rotenone extract on the inhibition of Plutella xylostella on Brassica. (2023). SCIREA.
• Investigating the Side-Effects of Neem-Derived Pesticides on Commercial Entomopathogenic and Slug-Parasitic Nematode Products Under Labor
• Synergy Assessment for Plant Growth by Independent Joint Action Theory in. (2021). ASHS Journals.
• The bio-interactions between plants, insecticides and fertilizers: an innovative approach for the research of xenobiotic substances. (2022). PMC.
• Combined effects of Azadirachtin and Citrus limonum essential oil against Sitophilus granarius: Toxicity and Biological Activities. (2021).
• Safety of Natural Insecticides: Toxic Effects on Experimental Animals. (n.d.). PMC.
• Unlocking the Power of Azadirachtin: The Top Brands Revolutionizing Horticulture. (2025). News.
• Reduced Risk of Resistance with Botanical Insecticides. (2021). Mycorrhizae Biostimulants for Plants | Horticulture Soil & Garden Mycorrhizal Products.
• Toxicity Potential of Different Azadirachtin against Plutella Xylostella (Lepidoptera; Plutellidae ) and its Natural Enemy, Diadegma Species. (2018). Herald Scholarly Open Access.
• Synergistic/potentiation interaction between nematostatic constituents from Azadirachta indica, Madhuca indica and Sapindus mukorossi. (2025).
• Synergistic Effects of Rotenone and Abamectin on Physiological Suppression, Population Inhibition, and Ion Disruption of Bursaphelenchus xylophilus. (2025). PMC.
• Chemical composition and biological activities of essential oils of Azadirachta indica A. Juss. (n.d.).
• Azadirachtin Insecticide | The Power of the Flower. (n.d.). Global Botanical.
• Side Effects of Azadirachtin On Some Important Beneficial Insects in Labor
• INSECTICIDAL ACTIVITY OF NEEM, PYRETHRUM AND QUASSIA EXTRACTS AND THEIR MIXTURES AGAINST DIAMONDBACK MOTH LARVAE (Plutella xylostella L.). (n.d.). MendelNet.
• Synergistic and Additive Interactions in Essential Oils Obtained from Combined Plant Materials: Enhanced Control of Insect Pests. (2026).
• Synergistic Field Crop Pest Management Properties of Plant-Derived Essential Oils in Combination with Synthetic Pesticides and Bioactive Molecules: A Review. (n.d.). PMC.
• Residues and degradation dynamics of rotenone and azadirachtin in cucumber and soil under open field and greenhouse conditions. (n.d.). CABI Digital Library.

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A Comparative Guide to the Effects of Azadirachtin H on Non-Target Beneficial Insects

This guide provides an in-depth, evidence-based comparison of Azadirachtin H, a prominent botanical insecticide, and its effects on non-target beneficial insect populations. Intended for researchers, scientists, and professionals in drug and pesticide development, this document moves beyond a simple product overview to offer a critical analysis of its ecological footprint. We will explore its mechanism of action, compare its toxicological profile against other common insecticides, and provide standardized protocols for evaluating its impact, thereby offering a comprehensive resource for informed decision-making in sustainable pest management.

Azadirachtin H: A Profile of a Leading Biopesticide

Azadirachtin, a complex tetranortriterpenoid derived from the seeds of the neem tree (Azadirachta indica), is the primary active ingredient in many commercial biopesticides.[1][2][3] Azadirachtin H is one of the most biologically active isomers within the azadirachtin family. Unlike conventional synthetic insecticides that often act as acute neurotoxins, azadirachtin exerts its effects through a multi-faceted approach, primarily functioning as an insect growth regulator (IGR).[2][3][4] Its complex mode of action also includes potent antifeedant, repellent, and sterilant properties.[1][4][5] This makes it a valuable tool in Integrated Pest Management (IPM) and organic agriculture, where the goal is to manage pests effectively while minimizing harm to the broader ecosystem.[1][6][7]

The Molecular Mechanism: Disrupting the Endocrine Cascade

The primary insecticidal activity of azadirachtin stems from its structural similarity to the insect molting hormone, ecdysone. This mimicry allows it to interfere with the insect's endocrine system, leading to a cascade of developmental disruptions.

Key Mechanistic Actions:

• Ecdysone Antagonism: Azadirachtin blocks the synthesis and release of ecdysone, a critical hormone that governs molting (ecdysis) and metamorphosis.[4]

• Hormonal Imbalance: This interference leads to a hormonal imbalance, preventing larvae from successfully transitioning between instars or pupating.[2][4] Insects often die during the molting process or emerge with fatal deformities.[5][8]

• Chitin Synthesis Inhibition: The disruption of the molting process is also linked to the inhibition of chitin synthesis, a key component of the insect exoskeleton.

• Reproductive Disruption: In adult insects, azadirachtin can act as a sterilant, reducing fecundity and inhibiting oviposition (egg-laying).[4][5]

Caption: Azadirachtin's disruption of the insect molting hormone pathway.

Impact Assessment on Key Beneficial Insect Guilds

While often positioned as a safer alternative, azadirachtin is not without its effects on non-target organisms. The severity of these effects is highly dependent on the insect species, its life stage, the dose, and the route of exposure.

Pollinators: The Case of Bees

The impact on bees is a critical consideration for any insecticide. Studies show a varied and nuanced picture for azadirachtin.

• Acute Toxicity: Direct contact has shown minimal acute toxicity to adult worker honey bees.[9] The primary risk comes from ingestion.[9] However, its rapid degradation and low residual activity (often becoming non-toxic to bees within hours after application as a foliar spray) can significantly mitigate this risk.[9]

• Larval Stage Effects: The larval stage is more vulnerable. Ingestion of azadirachtin during larval development can increase mortality and lead to deformed pupae and adults in some bee species.[8]

• Sublethal Effects: Even when not lethal, azadirachtin can cause significant sublethal effects. These include reduced foraging activity, impaired brood development, and a potential reduction in colony overwintering success.[8] Chronic exposure in laboratory settings has been shown to affect reproduction and behavior.[1]

Predators: Lacewings, Ladybugs, and Others

Predatory insects are vital for controlling pest populations. Azadirachtin's impact on this group is a significant factor in its compatibility with biological control programs.

• Lacewings (Chrysoperla spp., Ceraeochrysa spp.): The larval stages of lacewings are particularly susceptible.[10][11] Exposure can lead to high mortality, especially during the transition to the pupal stage.[5][10] Sublethal effects are common and include delayed larval and pupal development, physical malformations, and reduced survival rates.[5][11] Some studies have also noted that azadirachtin can inhibit egg-laying in adult females.[4]

• Ladybugs (Coccinellidae): Like lacewings, ladybug larvae are more sensitive than adults.[12] Studies have shown that spraying neem oil containing azadirachtin can significantly reduce the hatching rate of eggs and cause high mortality in larvae that consume treated aphids.[12] Some formulations have been found to cause up to 80% mortality in treated eggs and prevent the emergence of adults from pupae.[12] However, other studies have found certain azadirachtin formulations to be relatively safe for adult ladybugs, showing nil mortality in some cases.[13]

• Other Predators: Research indicates that azadirachtin can be harmful to predatory bugs like Orius laevigatus and Nesidiocoris tenuis, with recommended doses causing high mortality rates in adults.[14] Conversely, it has been shown to have minimal impact on the reproduction of the aphid predator Aphidoletes aphidimyza and the predatory mite Neoseiulus californicus.[4]

Parasitoids

Parasitoids are crucial biological control agents. Azadirachtin's IGR properties can be particularly detrimental to their development.

• Developmental Disruption: The immature stages (larvae and pupae) of parasitoids are generally more susceptible than adults.[1] Exposure can disrupt their development within the host, affecting emergence rates and the fitness of the emerging adults.

• Variable Susceptibility: The impact varies by species. For example, the parasitoid Aphidius colemani has shown some susceptibility, with high mortality at higher doses, while other studies suggest azadirachtin exposure did not affect its reproduction.[4][14]

Comparative Performance: Azadirachtin H vs. Alternative Insecticides

To contextualize the impact of Azadirachtin H, it is essential to compare its toxicological profile with that of widely used synthetic insecticides and other biopesticides. Azadirachtin is generally considered safer for many beneficial organisms than broad-spectrum synthetic pesticides but is not entirely benign.[15][16]

Insecticide Class	Active Ingredient	Target Beneficial Group	Key Findings	Reference(s)
Botanical (IGR)	Azadirachtin H	Bees	Low acute toxicity to adults via contact, but larval ingestion causes mortality and deformities. Sublethal effects on foraging and brood development.	[8][9][17]
Ladybugs	Harmful to eggs and larvae, causing high mortality. Generally safer for adults compared to synthetic options.	[12][13][16]
Lacewings	Highly toxic to larvae, inhibiting pupation and adult emergence. Can reduce female fecundity.	[5][10][11]
Neonicotinoid	Imidacloprid	Bees	High acute and chronic toxicity. Implicated in colony collapse disorder. Affects navigation, foraging, and immune response.	[17]
Ladybugs	Exhibits high adult mortality.	[13]
Organophosphate	Chlorpyrifos (Dursban)	Ladybugs	Highly toxic with significant residual effects, causing high mortality (46-55%) even at half the recommended dose.	[16]
Spinosyn	Spinosad	Bees	Toxic to bees upon direct contact, but toxicity reduces significantly after the spray has dried.	[18]
Diamide	Chlorantraniliprole	Bees	Negligible toxicity to bees, with no impact reported on bumble bees.	[9]
Insecticidal Soap	Potassium salts of fatty acids	Pollinators	Not toxic to pollinators after the spray dries. Direct contact can be harmful.	[9]

Standardized Protocol for Evaluating Non-Target Toxicity

Objectively comparing insecticides requires standardized, reproducible methodologies. The following protocol outlines a workflow for assessing the lethal and sublethal effects of a test compound like Azadirachtin H on a representative beneficial insect (e.g., Chrysoperla carnea).

Experimental Workflow: Toxicity Assessment

Caption: Workflow for a comparative non-target organism toxicity study.

Step-by-Step Methodology

• Insect Culture:

  • Maintain a healthy, age-synchronized culture of the beneficial insect species under controlled laboratory conditions (e.g., 25±1°C, 65±5% RH, 16:8 L:D photoperiod).

  • For predators like lacewings, rear larvae individually to prevent cannibalism and provide a standard diet (e.g., aphid eggs).

• Preparation of Test Solutions:

  • Prepare a stock solution of a commercial formulation of Azadirachtin H in a suitable solvent (e.g., distilled water with a non-ionic surfactant).

  • Perform serial dilutions to obtain a range of at least five concentrations, plus a solvent-only control. The concentrations should be chosen to bracket the expected lethal concentration (LC) values, from no-effect to high mortality.

• Exposure Bioassay (Example: Ingestion by Lacewing Larvae):

  • Select healthy, second-instar larvae for the assay.

  • Prepare the artificial diet and incorporate the different azadirachtin concentrations into it.

  • Provide a measured amount of the treated diet to each individually housed larva.

  • Ensure each treatment group has a sufficient number of replicates (e.g., n=30) for statistical power.

• Data Collection and Observation:

  • Lethal Effects: Record mortality at 24, 48, 72, and 96 hours post-exposure. An insect is considered dead if it is unable to move when prodded with a fine brush.

  • Sublethal Effects: For surviving insects, monitor key biological parameters daily until adulthood:

    • Development Time: Record the duration of larval and pupal stages.

    • Pupation Success: Note any failure to pupate or deformities in pupae.

    • Adult Emergence: Record the percentage of successful adult emergence and any visible malformations.

    • Fecundity & Fertility (if applicable): Pair emerged adults and record the number of eggs laid per female and the percentage of eggs that hatch.

• Data Analysis:

  • Calculate LC50 and LC90 values using probit analysis for mortality data.

  • Use Analysis of Variance (ANOVA) followed by a post-hoc test (e.g., Tukey's HSD) to determine significant differences in developmental time, fecundity, and fertility among treatment groups and the control.

Conclusion and Recommendations for IPM Integration

The evidence clearly indicates that while Azadirachtin H is a valuable, naturally-derived insecticide, it is not ecologically inert. Its classification as "safer" than many synthetic alternatives is justified by its rapid degradation, low acute toxicity to many adult beneficials, and its unique mode of action which can be leveraged in resistance management.[1][6][7]

However, its potent IGR effects pose a significant risk, particularly to the immature life stages of beneficial predators and parasitoids.[1][5][12] This underscores the critical importance of strategic application within an IPM framework. To minimize non-target effects, practitioners should:

• Time applications to periods when beneficial insects, especially pollinators, are least active (e.g., late evening or early morning).[9]

• Avoid spraying on flowering crops where pollinators are actively foraging.

• Target applications to early pest instars to maximize efficacy at lower concentrations.[19]

• Integrate azadirachtin with other control methods, using it judiciously rather than as a standalone solution.

For researchers, this analysis highlights the necessity of moving beyond simple mortality studies. A deeper understanding of the sublethal and multigenerational effects of biopesticides is crucial for developing truly sustainable agricultural systems.

References

• National Center for Biotechnology Information. (n.d.). Are Botanical Biopesticides Safe for Bees (Hymenoptera, Apoidea)? - PMC. Retrieved from [Link]

• Michigan State University. (2019, May 1). How to control invasive pests while protecting pollinators and other beneficial insects. Retrieved from [Link]

• Frontiers in Agronomy. (2021, July 19). Azadirachtin-Based Insecticide: Overview, Risk Assessments, and Future Directions. Retrieved from [Link]

• ResearchGate. (2014). Non- target effects of botanicals on beneficial arthropods with special reference to Azadirachta indica. Retrieved from [Link]

• ResearchGate. (n.d.). Toxicity of a neem (Azadirachta indica A. Juss) insecticide to larval honey bees. Retrieved from [Link]

• Flowers by Dr. Jo. (2025, March 6). Neem Oil Negatively Affects Beneficial Insects – The Case Against Usin. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, January 31). Azadirachtin-Based Biopesticide Affects Fitness and Ovarian Development of the Natural Enemy Ceraeochrysa claveri (Neuroptera: Chrysopidae) - PMC. Retrieved from [Link]

• DergiPark. (2019, May 25). Original Research Article Side Effects of Azadirachtin On Some Important Beneficial Insects in Laboratory*. Retrieved from [Link]

• GrowerTalks. (2018, February 1). Azadirachtin & Neem Oil. Retrieved from [Link]

• Oxford Academic. (2003, February 1). Toxicity and Absorption of Azadirachtin, Diflubenzuron, Pyriproxyfen, and Tebufenozide after Topical Application in Predatory Larvae of Chrysoperla carnea (Neuroptera: Chrysopidae) | Environmental Entomology. Retrieved from [Link]

• ARCC Journals. (n.d.). Lethal, Sublethal and Antifeedant Effects of Azadirachtin on Some Major Insect-pests: A Review. Retrieved from [Link]

• ResearchGate. (2014, August 5). The commercial use of azadirachtin and its integration into viable pest control programmes. Retrieved from [Link]

• SciELO. (n.d.). Residual toxicity of insecticides applied to first-stage lacewing larvae Toxicidade residual de inseticidas aplicados sobre larv. Retrieved from [Link]

• Science Alert. (n.d.). Residual Effects of Some Conventional and Biorational Pesticides on Ladybird Beetle, Adonia variegata Goeze. Retrieved from [Link]

• Global Garden. (2024, September 26). What is Azadirachtin? Nature's Powerful Pest Control. Retrieved from [Link]

• International Journal of Current Microbiology and Applied Sciences. (2018, September 10). Relative Toxicity of Selected Insecticides against Ladybird Beetle, Propylea sp. under Laboratory Conditions. Retrieved from [Link]

• Reddit. (2023, October 10). Will neem hurt my ladybug larvae? : r/gardening. Retrieved from [Link]

• MDPI. (2023, January 26). Survival Analysis of the Green Lacewing, Chrysoperla externa (Hagen) Exposed to Neem-Based Products. Retrieved from [Link]

• Journal of American Science. (2017, February 20). Detection of toxicity and effects of some insect. Retrieved from [Link]

• Nepal Journals Online. (2022, November 1). Selection of chemical pesticide to minimize toxic effect to ladybird beetle [Coccinella septempunctata Linn (Coleoptera. Retrieved from [Link]

• University of Hawaii. (2000, February 15). FINDING ALTERNATIVE WAYS TO CONTROL ALIEN PESTS PART 2: New Insecticides Introduced to Fight Old Pests AH Hara. Retrieved from [Link]

• Society of Chemical Industry. (n.d.). Insect growth regulator effects of azadirachtin and neem oil on survivorship, development and fecundity of Aphis glycines. Retrieved from [Link]1541)

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nematicidal activity of azadirachtin H vs. commercial nematicides

The global phase-out of highly toxic synthetic nematicides—such as organophosphates and carbamates—has accelerated the demand for biorational alternatives. Among botanical derivatives, the tetranortriterpenoids extracted from the neem tree (Azadirachta indica) represent a gold standard in integrated pest management. While Azadirachtin A is the most abundant congener, Azadirachtin H has emerged as a highly specific bioactive metabolite exhibiting both potent nematicidal and phytopathogenic antifungal properties.

As a Senior Application Scientist, I have structured this guide to objectively compare the nematicidal activity of Azadirachtin H against leading commercial standards (e.g., Fluopyram, Abamectin). By dissecting their mechanistic divergence and providing self-validating experimental protocols, this guide serves as a foundational reference for drug development professionals and agricultural researchers.

Mechanistic Divergence: Botanical vs. Synthetic

Understanding the causality behind a nematicide's efficacy requires mapping its molecular target. Commercial nematicides typically rely on acute neurotoxicity or rapid metabolic shutdown, whereas Azadirachtin H employs a complex, multi-target developmental disruption.

• Azadirachtin H (Botanical): Acts primarily as an insect/nematode growth regulator. It interferes with the ecdysone (molting hormone) pools, preventing the nematode from completing vital molting cycles (e.g., transitioning from J2 to J3 stages). Additionally, it modulates chemosensory responsiveness, leading to severe antifeedant effects .

• Fluopyram (Commercial Synthetic): A highly potent Succinate Dehydrogenase Inhibitor (SDHI). It binds to Complex II in the mitochondrial respiratory chain, rapidly depleting cellular ATP and causing near-immediate paralysis and death .

Comparative Mechanism of Action: Azadirachtin H vs. Fluopyram.

Comparative Efficacy Profile

While synthetic options like Fluopyram demonstrate lower EC50 values (higher absolute toxicity), Azadirachtin H provides dual-action benefits (nematicidal + antifungal) without the risk of rapid resistance development or toxic soil residues. The table below synthesizes quantitative performance data across different nematode species.

Compound	Target Organism	Evaluation Metric	Value	Reference
Azadirachtin H	Rotylenchulus reniformis	In vitro EC50 (72h)	141.2 ppm	Sharma et al., 2003
Azadirachtin B	Rotylenchulus reniformis	In vitro EC50 (72h)	96.6 ppm	Sharma et al., 2003
Azadirachtin A	Rotylenchulus reniformis	In vitro EC50 (72h)	119.1 ppm	Sharma et al., 2003
Azadirachtin H	Caenorhabditis elegans	Mortality Rate (200 ppm, 24h)	65%	Sharma et al., 2003
Azadirachtin (Formulated)	Meloidogyne incognita	Yield Increase (Tomato Field Trial)	+38.2%	D'Addabbo et al., 2023
Fluopyram	Meloidogyne incognita	Yield Increase (Tomato Field Trial)	+36.6%	D'Addabbo et al., 2023

Self-Validating Experimental Methodologies

To accurately benchmark Azadirachtin H against commercial standards, researchers must utilize rigorous, self-validating protocols. Below are the definitive workflows for isolating the congener and validating its bioactivity.

Experimental Workflow for Azadirachtin H Isolation and Bioassay.

Protocol A: Isolation of Azadirachtin H via MPLC-ESIMS

Causality of Design: Tetranortriterpenoids share nearly identical polarities. Medium-Pressure Liquid Chromatography (MPLC) provides the necessary theoretical plates to resolve closely eluting congeners (A, B, and H) without the structural degradation risks associated with the extreme pressures of preparative HPLC.

• Extraction: Defat neem seed kernels using hexane. Extract the defatted marc with methanol to yield a 60% active ingredient concentrate.

• MPLC Fractionation: Load the concentrate onto a reverse-phase MPLC column. Elute using a carefully graded methanol-water solvent system.

• Characterization (ESIMS): Analyze the purified fractions using Electrospray Ionization Mass Spectrometry (ESIMS) in positive ion mode.

  • Self-Validation Checkpoint: ESI is a "soft" ionization technique. The presence of the intact parent ion [M+H]+ confirms that the fragile tetranortriterpenoid structure of Azadirachtin H has not degraded during purification .

Protocol B: Standardized In Vitro Nematicidal Bioassay

Causality of Design: Azadirachtin H is highly lipophilic, requiring a solvent for aqueous bioassays. However, solvents like DMSO can induce osmotic stress in nematodes. Restricting DMSO to <1% prevents false-positive mortality readings.

• Preparation: Dissolve purified Azadirachtin H in DMSO, then dilute with distilled water to achieve test concentrations (e.g., 50, 100, 200 ppm). Ensure final DMSO concentration is strictly ≤1% .

• Exposure: Transfer 100 freshly hatched J2 stage Meloidogyne incognita or Caenorhabditis elegans into 24-well plates containing the test solutions.

• Self-Validating Controls:

  • Negative Control: 1% DMSO in water. (Must yield <5% mortality; if higher, the assay is voided due to solvent toxicity).

  • Positive Control: Fluopyram at 10 ppm. (Must yield >90% immotility to validate the nematode batch's susceptibility).

• Scoring (72-Hour Window): Evaluate motility and mortality under a stereomicroscope after 24, 48, and 72 hours.

  • Insight: The 72-hour window is critical. Because Azadirachtin H disrupts molting rather than inducing acute neurotoxicity, sufficient time must elapse for the nematodes to initiate a developmental cycle and subsequently arrest .

Field-Proven Insights & Application Strategy

Translating in vitro efficacy to field success requires understanding the environmental stability of the molecule.

• Crop Cycle Dependency: In short-cycle crops (e.g., lettuce), azadirachtin formulations effectively suppress M. incognita populations and increase yields on par with synthetic fluopyram. However, in long-cycle crops (e.g., tomatoes), azadirachtin's limited soil persistence means it struggles to control late-stage nematode population spikes on its own .

• Synergistic Integration: For optimal resistance management, modern drug development leans toward combination therapies. Integrating Azadirachtin H with half-doses of synthetic nematicides (like Fluopyram) or utilizing it alongside cultural practices (like sunn hemp cover crops) provides a dual-action barrier: immediate population knockdown via the synthetic, followed by sustained developmental disruption via the botanical .

References

• Title: An Efficient Method for the Purification and Characterization of Nematicidal Azadirachtins A, B, and H, Using MPLC and ESIMS Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL: [Link]

• Title: Efficacy of Azadirachtin in the Integrated Management of the Root Knot Nematode Meloidogyne incognita on Short- and Long-Cycle Crops Source: Plants (MDPI) / PubMed Central URL: [Link]

• Title: Efficacy evaluation of a neem (Azadirachta indica A. Juss) formulation against root-knot nematodes Meloidogyne incognita Source: Crop Protection / ResearchGate URL: [Link]

• Title: Effects of fluopyram and azadirachtin integration with sunn hemp on nematode communities in zucchini, tomato and sweet potato in Hawaii Source: PLoS One / PubMed Central URL: [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Azadirachtin H

Navigating the complexities of novel compound handling is a cornerstone of laboratory safety and research integrity. Azadirachtin H, a potent limonoid from the neem tree (Azadirachta indica), demands meticulous handling protocols due to its bioactive properties and potential hazards. This guide provides an in-depth, experience-driven framework for selecting, using, and disposing of Personal Protective Equipment (PPE) when working with this compound. Our focus is not just on compliance, but on cultivating a proactive safety culture through a deep understanding of the "why" behind each procedural step.

Hazard Assessment: Understanding the "Why" Behind the Protection

Azadirachtin H, like its more common analogue Azadirachtin A, is primarily known as a biopesticide. While it has low acute toxicity to mammals, its specific hazards necessitate robust protective measures, particularly in a research setting where concentrations and exposure scenarios can vary significantly.[1] The primary risks associated with handling Azadirachtin H in its pure, solid form or in concentrated solutions are skin and eye irritation, and the potential for allergic skin reactions.[2][3][4]

A thorough risk assessment is the foundation of any safety protocol. Before any procedure, consider the physical form of the compound (solid vs. liquid), the quantity being handled, and the specific operations to be performed (e.g., weighing, dissolving, aerosolizing).

Hazard Classification	Description	Implication for PPE
Skin Sensitization	May cause an allergic skin reaction upon contact.[3][4]	Chemical-resistant gloves and a lab coat are mandatory to prevent skin contact.
Eye Irritation	Can cause serious eye irritation.[2]	Safety glasses are the minimum requirement; chemical goggles are necessary for splash risks.
Acute Dermal Toxicity	May be harmful in contact with skin.[5]	Gloves and protective clothing are essential to minimize exposure.
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.[3][4][6]	PPE prevents accidental release into the environment via contaminated clothing or skin.
Inhalation Hazard	Operations generating dust or aerosols may cause respiratory irritation.[2][7]	A NIOSH-approved respirator is required when there is a risk of airborne particles.

Core PPE Requirements: A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all approach. It must be tailored to the specific task. The following represents the standard ensemble for handling Azadirachtin H.

Hand Protection: The First Line of Defense

Direct skin contact is a primary route of exposure. The choice of glove material is critical.

• Recommended Materials: Chemical-resistant gloves are required. Nitrile or butyl rubber gloves are excellent choices for handling Azadirachtin H.[7] Avoid latex gloves, which offer poor chemical resistance and can cause allergic reactions.

• Protocol Insight: Always double-glove when handling concentrated stock solutions or the pure solid. This provides a critical safety buffer. If the outer glove is compromised, you can remove it without exposing your skin. Check the manufacturer's chemical resistance data for specific breakthrough times. Remember, no glove material is impervious forever.[8]

• Standard Procedure:

  • Inspect gloves for any signs of degradation or punctures before use.

  • Wear gloves that extend over the cuff of your lab coat.[9]

  • Wash the outside of the gloves before removing them if gross contamination has occurred.[9]

  • Remove gloves without touching the outer surface with your bare hands and dispose of them in the designated hazardous waste container.

  • Always wash hands thoroughly with soap and water after removing gloves.[7][10]

Eye and Face Protection: Shielding Against Splashes and Aerosols

• Minimum Requirement: At a minimum, ANSI Z87.1-compliant safety glasses with side shields must be worn for all procedures involving Azadirachtin H.[7][11]

• Elevated Risk: When there is a potential for splashing (e.g., transferring solutions, vortexing), upgrade to chemical splash goggles.[7] Goggles provide a complete seal around the eyes, offering superior protection.

• Maximum Protection: For large-volume transfers or procedures with a high risk of splashing and aerosol generation, a face shield should be worn in conjunction with chemical splash goggles.

Body Protection: Preventing Contamination of Personal Clothing

• Standard Attire: A long-sleeved lab coat is mandatory to protect the skin and personal clothing.[7] Ensure the lab coat is fully buttoned.

• Enhanced Protection: For tasks involving significant quantities of the compound or a high likelihood of contamination, consider using chemical-resistant coveralls or an apron made of a suitable barrier material.[8]

Respiratory Protection: When Airborne Exposure is a Concern

The solid, microcrystalline form of Azadirachtin H presents a potential inhalation hazard if it becomes airborne.[5]

• Triggering Conditions: Respiratory protection is essential when:

  • Weighing or transferring the powdered form of the compound outside of a certified chemical fume hood or ventilated balance enclosure.

  • Performing any operation that could generate dust or aerosols (e.g., sonication, vigorous mixing).[7]

• Required Equipment: A NIOSH-approved respirator is recommended.[7] For particulates, a filtering facepiece respirator (e.g., N95) may be sufficient, but a half-mask or full-face respirator with appropriate particulate cartridges offers a higher level of protection. All personnel required to wear respirators must be medically cleared, trained, and fit-tested as part of a comprehensive respiratory protection program.

Workflow for PPE Selection and Use

The following diagram outlines the decision-making process for selecting the appropriate level of PPE for a given task involving Azadirachtin H.

Caption: Decision workflow for selecting appropriate PPE when handling Azadirachtin H.

Operational Plan: Donning, Doffing, and Disposal

A disciplined approach to putting on and taking off PPE is just as important as its selection.

Donning Sequence (Putting On)

• Body Protection: Don lab coat and fasten completely.

• Respiratory Protection (if required): Don respirator and perform a user seal check.

• Eye/Face Protection: Don safety glasses, goggles, or face shield.

• Hand Protection: Don inner gloves, followed by outer gloves. Ensure outer glove cuffs go over the sleeves of the lab coat.

Doffing Sequence (Taking Off) - The "Contaminated to Contaminated" Principle

The goal is to remove the most contaminated items first, touching them only with other contaminated surfaces (i.e., your gloved hands).

• Gloves (Outer Pair): Remove the outer pair of gloves. If only one pair is worn, remove them now.

• Face Shield/Goggles: Remove eye and face protection from the back to the front.

• Lab Coat: Unbutton the lab coat and roll it outwards, containing the contaminated surface.

• Respirator (if worn): Remove the respirator.

• Gloves (Inner Pair): Remove the final pair of gloves.

• Hygiene: Immediately wash hands and forearms thoroughly with soap and water.

Disposal Plan

All disposable PPE used during the handling of Azadirachtin H must be considered hazardous waste.[3]

• Gloves, disposable coveralls, etc.: Place immediately into a designated, clearly labeled hazardous waste container.

• Reusable PPE (Goggles, Face Shields): Clean and decontaminate according to your institution's Environmental Health and Safety (EHS) guidelines.

• Lab Coats: Contaminated lab coats should be laundered by a professional service that handles hazardous materials, not taken home.[12]

Emergency Procedures: Responding to Exposure

In the event of an accidental exposure, immediate and correct action is critical.

• Skin Contact: Immediately remove contaminated clothing.[2] Rinse the affected skin area with copious amounts of soap and water for at least 15-20 minutes.[2][6] Seek medical attention if irritation or a rash develops.[3]

• Eye Contact: Proceed to an emergency eyewash station.[6] Flush eyes with water for at least 15 minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[2] If they experience difficulty breathing, seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and seek immediate medical advice.[2]

By integrating these principles and protocols into your daily laboratory operations, you build a foundation of safety that protects not only yourself and your colleagues but also the integrity of your research.

References

• Benchchem. (n.d.). Proper Disposal Procedures for Azadirachtin: A Guide for Laboratory Professionals.
• American Chemical Society. (2021, March 22). Azadirachtin.
• Chemical Bull. (n.d.). Material Safety Data Sheet (MSDS) - Azadirachtin.
• Carl ROTH. (n.d.). Safety Data Sheet: Azadirachtin.
• Gadot Agro. (n.d.). Safety Data Sheet - Azadirachtin.
• Cayman Chemical. (2025, November 24). Azadirachtin - Safety Data Sheet.
• Isman, M. B. (2021, July 19). Azadirachtin-Based Insecticide: Overview, Risk Assessments, and Future Directions. Frontiers in Agronomy.
• HPM Chemicals & Fertilizers Ltd. (n.d.). Material Safety Data Sheet - Azadirachtin 1%.
• CPAChem. (2022, June 1). Safety data sheet - Azadirachtin [CAS:11141-17-6] 100ug/ml in Acetonitrile.
• Santa Cruz Biotechnology. (n.d.). Azadirachtin - Material Safety Data Sheet.
• Carl ROTH. (n.d.). Safety Data Sheet: Azadirachtin.
• Canadian Centre for Occupational Health and Safety. (2025, August 28). Landscaping - Pesticides - Personal Protective Equipment.
• Oregon OSHA. (n.d.). Personal Protective Equipment: Selecting the Right PPE for Pesticide Use.

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